(1,3-Dimethylpiperidin-3-yl)methanol

• CAS: 915925-11-0

Core Science & Biosynthesis

synthesis route for (1,3-Dimethylpiperidin-3-yl)methanol

An In-depth Technical Guide to the Synthesis of (1,3-Dimethylpiperidin-3-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

(1,3-Dimethylpiperidin-3-yl)methanol is a substituted piperidine derivative of interest in medicinal chemistry and drug discovery due to its potential as a scaffold in the synthesis of novel therapeutic agents. This guide provides a comprehensive overview of a viable synthetic route to this target molecule, designed for practical application in a research and development setting. The proposed pathway is grounded in established chemical principles and supported by literature precedents, emphasizing strategic bond formations and functional group transformations. This document details the underlying chemical logic, provides step-by-step experimental protocols, and includes visual aids to facilitate a thorough understanding of the synthetic strategy.

Introduction and Strategic Overview

The piperidine moiety is a prevalent structural motif in a vast array of pharmaceuticals and biologically active compounds. The strategic placement of substituents on the piperidine ring allows for the fine-tuning of physicochemical properties and pharmacological activity. (1,3-Dimethylpiperidin-3-yl)methanol presents a unique combination of a tertiary amine, a quaternary carbon center, and a primary alcohol, making it a valuable building block for creating structurally complex molecules with potential therapeutic applications.

This guide outlines a robust and logical multi-step synthesis commencing from a commercially available starting material, ethyl 3-piperidinecarboxylate. The core strategy involves a sequential functionalization of the piperidine ring at the nitrogen and the C3 position, followed by the reduction of the ester functionality to the desired primary alcohol.

The proposed synthetic workflow is as follows:

Caption: Proposed synthetic workflow for (1,3-Dimethylpiperidin-3-yl)methanol.

Detailed Synthetic Route and Mechanistic Insights

Step 1: N-Methylation of Ethyl 3-piperidinecarboxylate via Eschweiler-Clarke Reaction

The initial step focuses on the methylation of the secondary amine of the piperidine ring. The Eschweiler-Clarke reaction is a classic and highly effective method for the N-methylation of primary and secondary amines using formic acid and formaldehyde.[1][2] This reductive amination process is advantageous as it typically proceeds to completion without the formation of over-methylated quaternary ammonium salts, which can be a challenge with other methylating agents like methyl iodide.

Mechanism: The reaction proceeds through the formation of an iminium ion from the reaction of the secondary amine with formaldehyde. This iminium ion is then reduced by formic acid, which acts as a hydride donor, to yield the tertiary amine. The formic acid is oxidized to carbon dioxide in the process.

Caption: Simplified mechanism of the Eschweiler-Clarke N-methylation.

Experimental Protocol:

• To a round-bottom flask charged with ethyl 3-piperidinecarboxylate (1.0 eq.), add formic acid (2.5 eq.) and formaldehyde (37% aqueous solution, 2.5 eq.).

• Heat the reaction mixture to reflux (approximately 100 °C) and maintain for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the mixture to room temperature and carefully make it basic by the slow addition of a saturated sodium carbonate solution.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude ethyl 1-methylpiperidine-3-carboxylate.

• Purify the product by vacuum distillation or column chromatography.

Reagent/Solvent	Molar Eq.	Purpose
Ethyl 3-piperidinecarboxylate	1.0	Starting Material
Formic Acid	2.5	Hydride source and catalyst
Formaldehyde (37% aq.)	2.5	Carbon source for the methyl group
Saturated Sodium Carbonate	-	Neutralization
Diethyl Ether / Ethyl Acetate	-	Extraction Solvent
Anhydrous Sodium Sulfate	-	Drying Agent

Step 2: α-Methylation of Ethyl 1-methylpiperidine-3-carboxylate

The second step involves the introduction of a methyl group at the C3 position, adjacent to the ester functionality. This is achieved through the formation of a lithium enolate followed by quenching with an electrophilic methyl source, such as methyl iodide. The use of a strong, non-nucleophilic base like lithium diisopropylamide (LDA) is crucial for the quantitative deprotonation at the α-carbon.

Causality of Experimental Choices: LDA is chosen as the base due to its strong basicity, which ensures complete enolate formation, and its steric hindrance, which prevents it from acting as a nucleophile and attacking the ester carbonyl group. The reaction is performed at low temperatures (e.g., -78 °C) to prevent side reactions, such as self-condensation of the ester.

Experimental Protocol:

• Prepare a solution of LDA in anhydrous THF by adding n-butyllithium (1.1 eq.) to a solution of diisopropylamine (1.1 eq.) in THF at -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• Slowly add a solution of ethyl 1-methylpiperidine-3-carboxylate (1.0 eq.) in anhydrous THF to the LDA solution at -78 °C. Stir the mixture for 1 hour to ensure complete enolate formation.

• Add methyl iodide (1.2 eq.) to the reaction mixture at -78 °C and allow the reaction to slowly warm to room temperature overnight.

• Quench the reaction by the addition of a saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with an organic solvent, combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The crude ethyl 1,3-dimethylpiperidine-3-carboxylate can be purified by column chromatography.

Reagent/Solvent	Molar Eq.	Purpose
Ethyl 1-methylpiperidine-3-carboxylate	1.0	Substrate
Lithium Diisopropylamide (LDA)	1.1	Strong, non-nucleophilic base
Methyl Iodide	1.2	Electrophilic methyl source
Anhydrous Tetrahydrofuran (THF)	-	Anhydrous reaction solvent
Saturated Ammonium Chloride	-	Quenching agent

Step 3: Reduction of Ethyl 1,3-dimethylpiperidine-3-carboxylate to (1,3-Dimethylpiperidin-3-yl)methanol

The final step is the reduction of the ester group to a primary alcohol. Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of reducing esters and other carboxylic acid derivatives to alcohols.[3][4][5] The reaction is typically carried out in an anhydrous ethereal solvent like diethyl ether or tetrahydrofuran.

Mechanism: The reduction proceeds via the nucleophilic addition of a hydride ion from the AlH₄⁻ complex to the electrophilic carbonyl carbon of the ester. This is followed by the departure of the ethoxide leaving group and a second hydride addition to the intermediate aldehyde, ultimately yielding the primary alcohol after an aqueous workup.

Caption: Simplified pathway for the reduction of the ester to the primary alcohol.

Experimental Protocol:

• In a flame-dried, three-necked flask under an inert atmosphere, prepare a suspension of LiAlH₄ (1.5 eq.) in anhydrous diethyl ether or THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of ethyl 1,3-dimethylpiperidine-3-carboxylate (1.0 eq.) in the same anhydrous solvent to the LiAlH₄ suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, or until the reaction is complete as monitored by TLC.

• Carefully quench the reaction by the sequential and slow addition of water, followed by a 15% aqueous sodium hydroxide solution, and then more water (Fieser workup).

• Filter the resulting granular precipitate of aluminum salts and wash thoroughly with the reaction solvent.

• Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (1,3-Dimethylpiperidin-3-yl)methanol.

• The final product can be purified by vacuum distillation or column chromatography.

Reagent/Solvent	Molar Eq.	Purpose
Ethyl 1,3-dimethylpiperidine-3-carboxylate	1.0	Substrate
Lithium Aluminum Hydride (LiAlH₄)	1.5	Strong reducing agent
Anhydrous Diethyl Ether or THF	-	Anhydrous reaction solvent
Water	-	Quenching agent
15% Aqueous Sodium Hydroxide	-	Workup reagent

Alternative Synthetic Strategy: A Grignard Approach

An alternative, albeit potentially more challenging, synthetic route could involve a Grignard reaction. This approach would likely start from a different precursor.

Proposed Alternative Route:

• Starting Material: N-methyl-3-piperidone.

• Reaction with a protected hydroxymethyl Grignard reagent: A Grignard reagent such as (methoxymethoxy)methylmagnesium chloride could be added to the ketone. This would be followed by deprotection to reveal the hydroxymethyl group.

• Alkylation at C3: This route avoids the direct formation of the C3-methyl bond.

Another Grignard-based approach could involve the reaction of methylmagnesium bromide with a suitable precursor. However, the direct addition to an N-methyl-3-piperidone would yield a tertiary alcohol, not the desired primary alcohol. A more elaborate strategy would be required.

Characterization

The final product, (1,3-Dimethylpiperidin-3-yl)methanol, should be characterized using standard analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the connectivity of the atoms and the presence of the key functional groups (N-methyl, C-methyl, hydroxymethyl, and the piperidine ring protons).

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

• Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl group (broad O-H stretch) and the absence of the ester carbonyl group from the precursor.

Conclusion

The synthesis of (1,3-Dimethylpiperidin-3-yl)methanol can be effectively achieved through a three-step sequence starting from the readily available ethyl 3-piperidinecarboxylate. This route employs well-established and reliable chemical transformations, including the Eschweiler-Clarke N-methylation, α-methylation of an ester via an enolate, and the reduction of the ester to a primary alcohol using lithium aluminum hydride. This in-depth guide provides the necessary theoretical framework and practical protocols for researchers and scientists to successfully synthesize this valuable building block for applications in drug discovery and development.

References

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

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Spectroscopic Characterization of (1,3-Dimethylpiperidin-3-yl)methanol: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic properties of (1,3-Dimethylpiperidin-3-yl)methanol. Designed for researchers, scientists, and professionals in drug development, this document delves into the predicted and comparative analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Due to the limited availability of direct experimental spectra in public databases, this guide leverages theoretical predictions, data from analogous compounds, and fundamental spectroscopic principles to offer a robust characterization of this molecule.

Introduction: Unveiling the Molecular Signature

(1,3-Dimethylpiperidin-3-yl)methanol, with the chemical formula C₈H₁₇NO and a molecular weight of 143.23 g/mol , is a substituted piperidine derivative.[1] The piperidine scaffold is a significant pharmacophore found in numerous pharmaceuticals, making the characterization of its analogs crucial for drug discovery and development.[2] Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for elucidating the structure, purity, and fragmentation patterns of such molecules. This guide will provide an in-depth analysis of the expected spectroscopic features of (1,3-Dimethylpiperidin-3-yl)methanol, offering a valuable resource for its identification and characterization.

Molecular Structure and Key Features:

The structure of (1,3-Dimethylpiperidin-3-yl)methanol comprises a piperidine ring with a methyl group on the nitrogen atom (N-methyl) and both a methyl and a hydroxymethyl group at the 3-position. This substitution pattern gives rise to a tertiary alcohol and a tertiary amine within the same molecule.

Figure 1: Chemical structure of (1,3-Dimethylpiperidin-3-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Proton and Carbon Skeleton

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of (1,3-Dimethylpiperidin-3-yl)methanol is expected to show distinct signals for the protons of the N-methyl group, the C-methyl group, the hydroxymethyl group, and the piperidine ring protons. The chemical shifts are influenced by the electronegativity of adjacent atoms (N and O) and the overall molecular geometry.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for (1,3-Dimethylpiperidin-3-yl)methanol

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
CH₃ -N	~2.2 - 2.4	Singlet (s)	3H	Protons on the nitrogen-bound methyl group are deshielded by the nitrogen atom.
CH₃ -C3	~1.0 - 1.2	Singlet (s)	3H	Protons on the methyl group at the quaternary carbon C3.
CH₂ -OH	~3.4 - 3.6	Singlet (s) or AB quartet	2H	Protons of the hydroxymethyl group are deshielded by the oxygen atom. The multiplicity could be a singlet due to free rotation, or an AB quartet if rotation is hindered.
OH	Variable	Broad Singlet (br s)	1H	The chemical shift is concentration and solvent dependent due to hydrogen bonding.
Piperidine Ring Protons (C2, C4, C5, C6)	~1.4 - 2.8	Multiplets (m)	8H	The piperidine ring protons will appear as a series of complex multiplets due to overlapping signals and spin-spin coupling. Protons on carbons adjacent to the nitrogen (C2 and C6) are expected to be at the lower field end of this range.

Rationale based on data from analogous compounds such as 3-Piperidinemethanol and N-methylpiperidine, and general principles of NMR spectroscopy.[3][4]

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will provide information on the number of unique carbon environments. For (1,3-Dimethylpiperidin-3-yl)methanol, eight distinct carbon signals are expected.

Table 2: Predicted ¹³C NMR Chemical Shifts for (1,3-Dimethylpiperidin-3-yl)methanol

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C H₃-N	~42 - 46	The N-methyl carbon is a characteristic feature in N-alkylpiperidines.[5]
C H₃-C3	~20 - 25	The methyl group attached to the quaternary carbon C3.
C H₂-OH	~65 - 70	The carbon of the hydroxymethyl group is significantly deshielded by the attached oxygen atom.
C 3 (quaternary)	~35 - 40	The quaternary carbon at the 3-position of the piperidine ring.
C 2, C 6	~55 - 60	Carbons adjacent to the nitrogen atom are deshielded.
C 4, C 5	~20 - 30	The remaining piperidine ring carbons.

Rationale based on established chemical shift ranges and data from studies on N-alkylpiperidines.[5]

Figure 2: General workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule. The IR spectrum of (1,3-Dimethylpiperidin-3-yl)methanol will be dominated by absorptions corresponding to the O-H bond of the alcohol, C-H bonds of the alkyl groups, the C-N bond of the tertiary amine, and the C-O bond of the alcohol.

Table 3: Predicted IR Absorption Bands for (1,3-Dimethylpiperidin-3-yl)methanol

Functional Group	Vibration Type	Predicted Wavenumber (cm⁻¹)	Intensity	Rationale
Alcohol (O-H)	Stretching	3200 - 3600	Strong, Broad	The broadness is due to intermolecular hydrogen bonding.[6][7]
Alkyl (C-H)	Stretching	2850 - 3000	Medium to Strong	Characteristic of sp³ C-H bonds in the piperidine ring and methyl groups.
Tertiary Amine (C-N)	Stretching	1050 - 1250	Medium to Weak	Often overlaps with other absorptions in the fingerprint region.
Primary Alcohol (C-O)	Stretching	1000 - 1075	Strong	This absorption is characteristic of primary alcohols.[8]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization, which aids in structure elucidation.

Predicted Molecular Ion and Adducts

Based on the molecular formula C₈H₁₇NO, the monoisotopic mass is 143.1310 Da. In electrospray ionization (ESI), the protonated molecule [M+H]⁺ is expected at an m/z of 144.1383.[9] Other common adducts such as [M+Na]⁺ at m/z 166.1202 may also be observed.[9]

Table 4: Predicted m/z Values for Common Adducts of (1,3-Dimethylpiperidin-3-yl)methanol

Adduct	Predicted m/z
[M+H]⁺	144.13829
[M+Na]⁺	166.12023
[M-H]⁻	142.12373
[M]⁺	143.13046

Data sourced from PubChemLite.[9]

Predicted Fragmentation Pattern

Under electron ionization (EI) or collision-induced dissociation (CID) in tandem MS, (1,3-Dimethylpiperidin-3-yl)methanol is expected to undergo characteristic fragmentations. The fragmentation of piperidine derivatives is often initiated by the nitrogen atom, leading to alpha-cleavage.[2]

A primary fragmentation pathway would involve the loss of the hydroxymethyl radical (•CH₂OH, 31 Da) or water (H₂O, 18 Da) from the molecular ion. Alpha-cleavage adjacent to the nitrogen is also a dominant pathway for piperidine derivatives, which could lead to the loss of substituents on the ring.

Figure 3: Plausible mass fragmentation pathways for (1,3-Dimethylpiperidin-3-yl)methanol.

Experimental Protocols

While experimental data for the title compound is scarce, the following are standard, self-validating protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of (1,3-Dimethylpiperidin-3-yl)methanol in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, MeOD-d₄, or DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Process the data with Fourier transformation, phasing, and baseline correction.

• ¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. This typically requires a larger number of scans than ¹H NMR due to the lower natural abundance of ¹³C.

IR Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the compound between two KBr or NaCl plates. For a solid, a KBr pellet can be made by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer, typically over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile, with or without a small amount of formic acid to promote protonation for ESI.

• Data Acquisition (ESI-MS): Infuse the sample solution into an electrospray ionization mass spectrometer. Acquire the full scan mass spectrum in positive ion mode to observe the [M+H]⁺ and other adducts.

• Data Acquisition (EI-MS): For a volatile sample, introduce it into an electron ionization mass spectrometer. The resulting spectrum will show the molecular ion and its fragmentation pattern.

Conclusion

This technical guide has provided a detailed, albeit predictive and comparative, spectroscopic characterization of (1,3-Dimethylpiperidin-3-yl)methanol. By leveraging data from analogous structures and fundamental principles, we have outlined the expected ¹H NMR, ¹³C NMR, IR, and MS data. This information serves as a valuable baseline for researchers working with this compound, aiding in its synthesis, purification, and further investigation in various scientific and developmental contexts. The provided protocols offer a standardized approach for obtaining experimental data, which would be essential for confirming these predictions.

References

• Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395.

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An In-depth Technical Guide to the Physicochemical Characterization of (1,3-Dimethylpiperidin-3-yl)methanol: Focus on Melting and Boiling Points

Introduction to (1,3-Dimethylpiperidin-3-yl)methanol

(1,3-Dimethylpiperidin-3-yl)methanol is a substituted piperidine derivative. The piperidine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active compounds.[1][2] The physicochemical properties of such molecules, including their melting and boiling points, are dictated by their molecular structure, intermolecular forces, and molecular weight.

Table 1: General Properties of (1,3-Dimethylpiperidin-3-yl)methanol

Property	Value	Source
CAS Number	915925-11-0
Molecular Formula	C₈H₁₇NO
Molecular Weight	143.23 g/mol
SMILES	CC1(CCCN(C1)C)CO

The Critical Role of Melting and Boiling Points in Drug Development

The melting point and boiling point are not merely physical constants; they are critical quality attributes (CQAs) that provide profound insights into the purity, stability, and processability of a new chemical entity (NCE).[3][4] Regulatory bodies such as the FDA require thorough characterization of the physicochemical properties of any active pharmaceutical ingredient (API).[5][6]

A sharp and distinct melting point is a primary indicator of the purity of a crystalline solid.[7] Impurities typically lead to a depression and broadening of the melting point range.[7] The boiling point is crucial for purification processes such as distillation, and for understanding the volatility of a compound, which has implications for handling, storage, and formulation.[8]

Section 1: Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase at a given pressure. For crystalline solids, this transition is typically sharp.

Theoretical Basis

The melting process involves overcoming the intermolecular forces that hold the molecules in a fixed crystal lattice. The strength of these forces, which include hydrogen bonding, dipole-dipole interactions, and van der Waals forces, directly influences the melting point. In the case of (1,3-Dimethylpiperidin-3-yl)methanol, the presence of a hydroxyl (-OH) group allows for hydrogen bonding, which would be expected to contribute to a higher melting point compared to analogous compounds lacking this group.

Experimental Protocol: Capillary Melting Point Determination

The capillary method is a widely accepted and straightforward technique for determining the melting point of a solid.[9]

Step-by-Step Methodology:

• Sample Preparation:

  • Ensure the sample of (1,3-Dimethylpiperidin-3-yl)methanol is completely dry and in a fine powder form. If necessary, gently crush any larger crystals.[10]

  • Take a capillary tube, sealed at one end, and press the open end into the powdered sample.[9]

  • Invert the tube and gently tap it on a hard surface to pack the solid into the sealed end. The packed sample height should be approximately 2-3 mm.[10]

• Apparatus Setup:

  • Insert the capillary tube into a calibrated melting point apparatus (e.g., a Mel-Temp or similar device).

  • Ensure the sample is visible through the magnifying lens.

• Measurement:

  • For an unknown compound, a preliminary rapid heating is performed to get an approximate melting range.

  • For an accurate measurement, start heating at a slow, controlled rate (approximately 1-2 °C per minute) when the temperature is about 15-20 °C below the expected melting point.[10][11]

  • Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the last solid crystal melts (completion of melting). This range is the melting point of the sample.[10]

• Data Interpretation:

  • A pure compound will exhibit a sharp melting range, typically 0.5-1.5 °C.[11] A broader range suggests the presence of impurities.

Section 2: Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[12]

Theoretical Considerations

The boiling point is highly dependent on the strength of intermolecular forces. For (1,3-Dimethylpiperidin-3-yl)methanol, the ability to form hydrogen bonds via its hydroxyl group will significantly increase its boiling point. The molecular weight and shape also play a role; larger molecules generally have higher boiling points. It is important to note that boiling points are sensitive to changes in atmospheric pressure and should be reported with the corresponding pressure.[13]

Experimental Protocol: Thiele Tube Method

For small sample quantities, the Thiele tube method is a convenient and accurate way to determine the boiling point.[13]

Step-by-Step Methodology:

• Sample Preparation:

  • Place a small amount (a few milliliters) of liquid (1,3-Dimethylpiperidin-3-yl)methanol into a small test tube.

  • Take a capillary tube, sealed at one end, and place it, open end down, into the liquid in the test tube.

• Apparatus Setup:

  • Attach the test tube to a thermometer using a rubber band or wire. The bulb of the thermometer should be level with the sample.

  • Place this assembly into a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).[13] The side arm of the Thiele tube is designed to ensure uniform heating of the oil via convection.

• Measurement:

  • Gently heat the side arm of the Thiele tube with a Bunsen burner or other heat source.

  • As the temperature rises, air will be expelled from the inverted capillary tube.

  • Continue heating until a steady stream of bubbles emerges from the capillary tube. This indicates that the vapor pressure of the sample has exceeded the atmospheric pressure.[13]

  • Remove the heat and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.[13] At this point, the vapor pressure of the sample is equal to the atmospheric pressure.

  • Record the barometric pressure at the time of the experiment.

Predictive Approaches

In the absence of experimental data, computational models can provide estimations of melting and boiling points.[14][15][16] These models, often based on quantitative structure-property relationships (QSPR), utilize molecular descriptors to predict physical properties.[17][18] While these predictions are valuable for initial assessments, they must be confirmed by experimental determination.

Visualization of Experimental Workflows

To further clarify the experimental procedures, the following diagrams illustrate the workflows for melting and boiling point determination.

Caption: Workflow for Thiele Tube Boiling Point Determination.

Conclusion

The determination of melting and boiling points is a fundamental aspect of the physicochemical characterization of novel compounds like (1,3-Dimethylpiperidin-3-yl)methanol. These properties are indispensable for assessing purity, guiding purification strategies, and ensuring the quality and consistency of an active pharmaceutical ingredient. This guide provides the theoretical framework and detailed experimental protocols necessary for researchers to accurately determine these critical parameters, thereby supporting the advancement of drug development programs.

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A Theoretical and Computational Blueprint for (1,3-Dimethylpiperidin-3-yl)methanol: An In-Depth Technical Guide

Abstract

(1,3-Dimethylpiperidin-3-yl)methanol, a substituted piperidine, represents a class of scaffolds with significant potential in medicinal chemistry and drug discovery. The piperidine moiety is a common feature in many FDA-approved drugs, and its analogues are explored for their ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability.[1] This technical guide presents a comprehensive theoretical and computational framework for the in-depth characterization of (1,3-Dimethylpiperidin-3-yl)methanol. In the absence of extensive experimental data for this specific molecule, this document serves as a blueprint for researchers, scientists, and drug development professionals, outlining a robust, multi-faceted computational workflow. This guide details methodologies for conformational analysis, quantum chemical calculations for spectroscopic and electronic property prediction, and in silico evaluation of its potential biological activity through QSAR and molecular docking studies. The protocols described herein are designed to be self-validating by cross-referencing computational predictions with established principles of stereochemistry and, where possible, with experimental data from analogous compounds.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a ubiquitous structural motif in a vast array of natural products and synthetic pharmaceuticals.[2] Its saturated, six-membered heterocyclic structure provides a three-dimensional framework that is crucial for molecular recognition and interaction with biological targets.[3][4] The conformational flexibility of the piperidine ring, primarily existing in chair conformations, allows for precise spatial orientation of substituents, which in turn dictates its biological activity.

(1,3-Dimethylpiperidin-3-yl)methanol (Figure 1) is a disubstituted piperidine with a unique substitution pattern: a methyl group on the nitrogen (N1), and both a methyl and a hydroxymethyl group on the same carbon (C3). This geminal disubstitution at the C3 position, coupled with the N-methylation, introduces interesting stereochemical and conformational complexities that are ripe for theoretical and computational exploration. Understanding these intricacies is paramount for unlocking its potential in drug design and development.

Figure 1: Chemical Structure of (1,3-Dimethylpiperidin-3-yl)methanol

Caption: 2D representation of (1,3-Dimethylpiperidin-3-yl)methanol.

This guide will systematically outline a computational strategy to elucidate the structural and electronic properties of this molecule, providing a virtual roadmap for its synthesis and potential applications.

Conformational Landscape: A Prerequisite for Understanding Activity

The biological function of a molecule is intrinsically linked to its three-dimensional structure. For a flexible molecule like (1,3-Dimethylpiperidin-3-yl)methanol, a thorough understanding of its conformational preferences is the foundational step in any theoretical study.

The Chair Conformation and Substituent Effects

The piperidine ring predominantly adopts a chair conformation to minimize steric strain. The substituents on the ring can occupy either axial or equatorial positions. For 1,3-disubstituted cyclohexanes, a cis-isomer can have both substituents in axial or equatorial positions, with the diequatorial conformation being significantly more stable.[5] In the case of (1,3-Dimethylpiperidin-3-yl)methanol, we must consider the conformational preferences of the N-methyl group and the substituents at C3. Generally, bulkier groups prefer the equatorial position to avoid 1,3-diaxial interactions.[5]

Proposed Workflow for Conformational Analysis

A systematic conformational search is essential to identify the low-energy conformers of (1,3-Dimethylpiperidin-3-yl)methanol. This can be achieved through a multi-step computational protocol:

Step 1: Initial 3D Structure Generation:

• Generate an initial 3D structure of the molecule using molecular building software.

Step 2: Molecular Mechanics (MM) Conformational Search:

• Employ a molecular mechanics force field (e.g., MMFF94 or OPLS3e) to perform a systematic or stochastic conformational search. This will generate a large number of potential conformers.

Step 3: Geometry Optimization and Energy Minimization:

• Each generated conformer should be subjected to geometry optimization and energy minimization using a more robust computational method, such as Density Functional Theory (DFT).

Step 4: Clustering and Selection of Low-Energy Conformers:

• The optimized conformers should be clustered based on their root-mean-square deviation (RMSD) to identify unique structures. The low-energy conformers (e.g., within 5 kcal/mol of the global minimum) should be selected for further analysis.

Caption: Proposed workflow for conformational analysis.

Quantum Chemical Calculations: Unveiling Electronic and Spectroscopic Properties

Once the low-energy conformers are identified, quantum chemical calculations can be employed to determine a wide range of molecular properties. Density Functional Theory (DFT) is a powerful and widely used method for such calculations due to its balance of accuracy and computational cost.

DFT Methodology

A suitable DFT functional and basis set should be chosen for accurate predictions. For organic molecules, hybrid functionals like B3LYP or dispersion-corrected functionals such as wB97X-D are often employed.[6] A Pople-style basis set, such as 6-311+G(d,p), is generally a good starting point for achieving a balance between accuracy and computational expense.[6]

Table 1: Proposed DFT Calculation Protocol

Parameter	Recommended Setting	Rationale
Functional	wB97X-D	Includes dispersion corrections, which are important for non-covalent interactions that can influence conformational stability.[6]
Basis Set	6-311+G(d,p)	Provides a good balance of flexibility and computational cost for accurate geometry and property calculations.[6]
Solvation Model	IEF-PCM or SMD	To account for the influence of a solvent environment on the molecule's properties, which is crucial for comparing with experimental data.[7]

Prediction of Spectroscopic Data

A key aspect of validating computational results is to compare them with experimental data. While experimental spectra for (1,3-Dimethylpiperidin-3-yl)methanol may not be readily available, predicting its NMR and IR spectra can guide future experimental work and aid in the characterization of this and related compounds.

3.2.1. NMR Chemical Shift Prediction:

• Protocol: The Gauge-Including Atomic Orbital (GIAO) method within a DFT framework can be used to calculate the NMR chemical shifts (¹H and ¹³C).

• Validation: The calculated chemical shifts can be compared to experimental data of structurally similar piperidine derivatives.[8][9] Several software packages and online tools are available for NMR prediction, which can also be used for comparative purposes.[10][11][12][13][14] It's important to note that the accuracy of the prediction is enhanced when comparing calculated shifts for a conformational ensemble, weighted by their Boltzmann populations, to the experimental spectrum.[15]

3.2.2. Vibrational (IR) Spectroscopy:

• Protocol: Frequency calculations at the same level of theory used for geometry optimization will yield the vibrational frequencies and their corresponding intensities.

• Validation: The calculated IR spectrum can be compared to experimental spectra of similar molecules to identify characteristic vibrational modes of the piperidine ring and its substituents.

Caption: Workflow for spectroscopic data prediction.

Frontier Molecular Orbitals and Reactivity Descriptors

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The energy gap between HOMO and LUMO provides insights into the molecule's kinetic stability and chemical reactivity.

Table 2: Key Electronic Properties and Their Significance

Property	Description	Significance in Drug Discovery
HOMO Energy	Energy of the highest occupied molecular orbital.	Related to the molecule's ability to donate electrons.
LUMO Energy	Energy of the lowest unoccupied molecular orbital.	Related to the molecule's ability to accept electrons.
HOMO-LUMO Gap	The energy difference between HOMO and LUMO.	Indicates chemical reactivity and kinetic stability.
Dipole Moment	A measure of the overall polarity of the molecule.	Influences solubility and interactions with polar biological targets.
Electrostatic Potential (ESP) Map	Visualizes the charge distribution on the molecular surface.	Identifies regions prone to electrophilic and nucleophilic attack.

These properties can be readily calculated from the optimized DFT geometry and provide valuable information for understanding the molecule's potential interactions with biological macromolecules.

In Silico Assessment of Biological Activity

While experimental screening is the ultimate determinant of biological activity, computational methods can provide valuable early-stage insights and guide experimental efforts.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models are mathematical relationships that correlate the chemical structure of a series of compounds with their biological activity.[16] While a QSAR model cannot be built for a single molecule, (1,3-Dimethylpiperidin-3-yl)methanol can be evaluated within the context of existing QSAR models for piperidine derivatives targeting specific biological endpoints.[16][17]

Proposed Protocol for QSAR Analysis:

• Identify Relevant QSAR Models: Search the literature for published QSAR models for piperidine derivatives with activities of interest (e.g., CNS activity, anticancer activity).

• Calculate Molecular Descriptors: Calculate the same set of molecular descriptors used in the published QSAR model for (1,3-Dimethylpiperidin-3-yl)methanol. These can include 2D descriptors (e.g., topological indices) and 3D descriptors (e.g., molecular shape indices).

• Predict Activity: Use the published QSAR equation to predict the biological activity of (1,3-Dimethylpiperidin-3-yl)methanol.

• Applicability Domain Analysis: It is crucial to assess whether the target molecule falls within the applicability domain of the chosen QSAR model to ensure the reliability of the prediction.

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a target protein.[18] This method can be used to hypothesize the potential biological targets of (1,3-Dimethylpiperidin-3-yl)methanol and to understand its binding mode at a molecular level.

Proposed Molecular Docking Workflow:

• Target Selection: Based on the structural features of the molecule and any preliminary QSAR predictions, select potential biological targets (e.g., G-protein coupled receptors, enzymes).

• Preparation of Receptor and Ligand: Prepare the 3D structures of the target protein (often from the Protein Data Bank) and the low-energy conformer of (1,3-Dimethylpiperidin-3-yl)methanol.

• Docking Simulation: Perform the docking simulation using software such as AutoDock or Glide.[18]

• Analysis of Docking Poses: Analyze the predicted binding poses and scoring functions to identify the most likely binding mode. Key interactions, such as hydrogen bonds and hydrophobic contacts, should be identified.[19]

• Molecular Dynamics (MD) Simulation: For the most promising docking poses, a molecular dynamics simulation can be performed to assess the stability of the ligand-protein complex over time.[19]

Caption: Proposed workflow for molecular docking studies.

Conclusion and Future Directions

This technical guide has outlined a comprehensive theoretical and computational strategy for the in-depth characterization of (1,3-Dimethylpiperidin-3-yl)methanol. By following the proposed workflows for conformational analysis, quantum chemical calculations, and in silico assessment of biological activity, researchers can gain significant insights into the fundamental properties of this molecule. The predictive power of these computational methods can guide synthetic efforts, prioritize experimental testing, and ultimately accelerate the discovery of novel therapeutic agents based on the versatile piperidine scaffold. The integration of these computational studies with future experimental validation will provide a complete and robust understanding of (1,3-Dimethylpiperidin-3-yl)methanol and its potential applications in drug development.

References

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• Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry. Retrieved from [Link]

• Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. (2025). ResearchGate. Retrieved from [Link]

• The Construction of Highly Substituted Piperidines via Dearomative Functionalization Reaction. (2023). ResearchGate. Retrieved from [Link]

• NMRium - The next-generation NMR software. (n.d.). Retrieved from [Link]

• Computational study on subfamilies of piperidine derivatives: QSAR modelling, model external verification, the inter-subset similarity determination, and structure-based drug designing. (2021). PubMed. Retrieved from [Link]

• 2,6-Dimethylpiperidine. (n.d.). Chemeurope.com. Retrieved from [Link]

• Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. (n.d.). MDPI. Retrieved from [Link]

• 3D-QSAR and docking studies of piperidine carboxamide derivatives as ALK inhibitors. (2025). ResearchGate. Retrieved from [Link]

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• Driving forces and large scale affinity calculations for piperine/γ-cyclodxetrin complexes: Mechanistic insights from umbrella sampling simulation and DFT calculations. (2024). PubMed. Retrieved from [Link]

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• 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. (2025). ResearchGate. Retrieved from [Link]

• SYNTHESIS, SPECTRAL CHARACTERIZATION AND MOLECULAR DOCKING STUDY OF NEW 2,6-PYRIMIDINDIONE DERIVATIVES WITH POTENTIAL BIOLOGICAL. (n.d.). Retrieved from [Link]

• Free Ligand 1D NMR Conformational Signatures To Enhance Structure Based Drug Design of a Mcl-1 Inhibitor (AZD5991) and Other Synthetic Macrocycles. (n.d.). ACS Publications. Retrieved from [Link]

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. (n.d.). Wiley Online Library. Retrieved from [Link]

• Predict 1H proton NMR spectra. (n.d.). NMRDB.org. Retrieved from [Link]

• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (n.d.). PubMed Central. Retrieved from [Link]

• Synthesis, identification and molecular docking studies of N-functionalized piperidine derivatives linked to 1,2,3-triazole ring. (2020). ResearchGate. Retrieved from [Link]

• On the Accuracy of DFT Methods in Reproducing Ligand Substitution Energies for Transition Metal Complexes in Solution: The Role of Dispersive Interactions. (2025). ResearchGate. Retrieved from [Link]

• Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives. (n.d.). ChemRxiv. Retrieved from [Link]

• Jones, S. P., et al. (n.d.). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Retrieved from [Link]

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• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. (n.d.). PubMed Central. Retrieved from [Link]

• Comparison of experimental and DFT-calculated NMR chemical shifts of 2-amino and 2-hydroxyl substituted phenyl benzimidazoles, benzoxazoles and benzothiazoles in four solvents using the IEF-PCM solvation model. (2015). PubMed. Retrieved from [Link]

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Protocols & Analytical Methods

The Synthetic Potential of (1,3-Dimethylpiperidin-3-yl)methanol: A Guide for the Research Chemist

Abstract

(1,3-Dimethylpiperidin-3-yl)methanol is a unique heterocyclic building block characterized by a tertiary amine, a primary alcohol, and a quaternary carbon center within a piperidine scaffold. While specific, documented applications in peer-reviewed literature are sparse, its structural motifs suggest significant potential in various domains of organic synthesis, particularly in drug discovery and materials science. This guide provides a comprehensive overview of the molecule's properties, predicts its reactivity, and outlines detailed, albeit prospective, protocols for its application. The aim is to equip researchers, scientists, and drug development professionals with a robust framework for exploring the synthetic utility of this intriguing molecule.

Introduction: Unveiling a Versatile Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active natural products. Its conformational flexibility and ability to engage in key hydrogen bonding interactions make it a desirable component in drug design. (1,3-Dimethylpiperidin-3-yl)methanol presents a unique substitution pattern on this valuable core, offering several points for synthetic diversification.

Key Structural Features and Their Synthetic Implications:

• Tertiary Amine (N-methyl): This functional group can act as a base, a nucleophile, or a directing group. Its presence also influences the overall polarity and basicity of the molecule, which can be crucial for pharmacokinetic properties in drug candidates.

• Primary Alcohol (-CH₂OH): A versatile handle for a wide range of transformations, including oxidation, esterification, etherification, and conversion to leaving groups for nucleophilic substitution.

• Quaternary Carbon (C3): The gem-dimethyl substitution at the 3-position introduces steric bulk and restricts conformational flexibility, which can be exploited to create specific three-dimensional molecular shapes. This is particularly relevant in fragment-based drug discovery, where molecular rigidity is often a desirable trait for improving binding affinity and selectivity.[1]

• Chirality: If synthesized in an enantiomerically pure form, (1,3-Dimethylpiperidin-3-yl)methanol can be a valuable chiral building block for the synthesis of asymmetric molecules.

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of (1,3-Dimethylpiperidin-3-yl)methanol is presented below.

Property	Value	Source
CAS Number	915925-11-0	[2][3]
Molecular Formula	C₈H₁₇NO	[2][3]
Molecular Weight	143.23 g/mol	[2][3]
Appearance	Colorless to light yellow oil (predicted)	General chemical knowledge
Boiling Point	Not available	[3]
SMILES	CC1(CCN(C)CC1)CO	[3]

Prospective Applications in Organic Synthesis

Based on its functional groups, (1,3-Dimethylpiperidin-3-yl)methanol can be envisioned as a valuable intermediate in several synthetic contexts.

As a Building Block for Novel Pharmaceutical Scaffolds

The dual functionality of the molecule allows for its incorporation into more complex structures. The hydroxyl group can be readily converted into other functionalities, while the tertiary amine can be left unmodified or quaternized to introduce a positive charge.

Workflow for Derivatization:

Caption: Potential synthetic transformations of (1,3-Dimethylpiperidin-3-yl)methanol.

Synthesis of Novel Ligands for Catalysis

The nitrogen and oxygen atoms in (1,3-Dimethylpiperidin-3-yl)methanol can potentially act as a bidentate ligand for various transition metals. The steric hindrance provided by the gem-dimethyl group could influence the coordination geometry and the catalytic activity of the resulting metal complex.

Detailed (Prospective) Experimental Protocols

The following protocols are exemplary and have been designed based on well-established synthetic methodologies. Researchers should perform their own optimization studies.

Protocol 1: Synthesis of (1,3-Dimethylpiperidin-3-yl)methyl Acetate (Esterification)

This protocol describes a standard esterification procedure to cap the hydroxyl group, which can be useful to modify the molecule's polarity or to protect the alcohol during subsequent reactions.

Reaction Scheme:

(1,3-Dimethylpiperidin-3-yl)methanol + Acetic Anhydride → (1,3-Dimethylpiperidin-3-yl)methyl Acetate

Materials:

• (1,3-Dimethylpiperidin-3-yl)methanol (1.0 eq)

• Acetic Anhydride (1.5 eq)

• Triethylamine (2.0 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate/Hexanes solvent system

Procedure:

• Dissolve (1,3-Dimethylpiperidin-3-yl)methanol in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine, followed by the dropwise addition of acetic anhydride.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate ethyl acetate/hexanes gradient to yield the pure (1,3-Dimethylpiperidin-3-yl)methyl acetate.

Protocol 2: Oxidation to 1,3-Dimethylpiperidine-3-carbaldehyde (Swern Oxidation)

This protocol outlines the mild oxidation of the primary alcohol to an aldehyde, a key functional group for further carbon-carbon bond-forming reactions.

Reaction Scheme:

(1,3-Dimethylpiperidin-3-yl)methanol → 1,3-Dimethylpiperidine-3-carbaldehyde

Materials:

• Oxalyl chloride (1.2 eq)

• Dimethyl sulfoxide (DMSO), anhydrous (2.4 eq)

• Dichloromethane (DCM), anhydrous

• (1,3-Dimethylpiperidin-3-yl)methanol (1.0 eq)

• Triethylamine (5.0 eq)

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a three-necked flask under an inert atmosphere, dissolve oxalyl chloride in anhydrous DCM and cool to -78 °C (dry ice/acetone bath).

• Slowly add a solution of anhydrous DMSO in anhydrous DCM to the oxalyl chloride solution, maintaining the temperature at -78 °C. Stir for 15 minutes.

• Add a solution of (1,3-Dimethylpiperidin-3-yl)methanol in anhydrous DCM dropwise, ensuring the temperature remains below -65 °C. Stir for 30 minutes at -78 °C.

• Add triethylamine to the reaction mixture, stir for 15 minutes at -78 °C, and then allow the mixture to warm to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride solution and transfer to a separatory funnel.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure. The crude aldehyde is often used in the next step without further purification due to its potential instability. If necessary, purification can be attempted by careful column chromatography on silica gel.

Workflow for Aldehyde Utilization:

Caption: Potential synthetic routes from the aldehyde intermediate.

Conclusion

(1,3-Dimethylpiperidin-3-yl)methanol represents a promising, yet underexplored, building block for organic synthesis. Its unique combination of a tertiary amine, a primary alcohol, and a sterically demanding quaternary center on a piperidine core provides a rich platform for the development of novel molecules with potential applications in medicinal chemistry and materials science. The prospective protocols and synthetic strategies outlined in this guide are intended to serve as a foundation for further investigation into the chemistry of this versatile compound.

References

• Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. PubMed Central. Retrieved from [Link]

• Tuoda. Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. Retrieved from [Link]

• O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.

• Synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. PubMed Central. Retrieved from [Link]

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Application Notes and Protocols for (1,3-Dimethylpiperidin-3-yl)methanol

Abstract

This document provides comprehensive guidelines for the safe handling, storage, and use of (1,3-Dimethylpiperidin-3-yl)methanol (CAS No. 915925-11-0), a substituted piperidine derivative utilized in various research and development applications, particularly in medicinal chemistry and drug discovery. The protocols outlined herein are designed to ensure the integrity of the compound and the safety of laboratory personnel. These guidelines are informed by the known chemical properties of (1,3-Dimethylpiperidin-3-yl)methanol and the general best practices for handling substituted piperidines and tertiary amino alcohols.

Introduction: Understanding (1,3-Dimethylpiperidin-3-yl)methanol

(1,3-Dimethylpiperidin-3-yl)methanol is a bifunctional organic molecule featuring a tertiary amine within a piperidine ring and a primary alcohol. This unique structure makes it a valuable building block in the synthesis of more complex molecules, including potential therapeutic agents. The piperidine moiety is a common scaffold in many pharmaceuticals, and the hydroxyl group offers a reactive handle for further chemical modifications.[1] A thorough understanding of its chemical nature is paramount for its effective and safe utilization in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of (1,3-Dimethylpiperidin-3-yl)methanol is presented in Table 1. This information is crucial for anticipating its behavior under various experimental conditions.

Property	Value	Source
CAS Number	915925-11-0	[2][3]
Molecular Formula	C₈H₁₇NO	[2][3]
Molecular Weight	143.23 g/mol	[2][3]
Appearance	Not explicitly stated, but likely a colorless to pale yellow liquid or low-melting solid.	Inferred from related compounds
Boiling Point	No data available	[3]
Storage Temperature	Room temperature	[3]

Hazard Identification and Safety Precautions

(1,3-Dimethylpiperidin-3-yl)methanol is classified as a hazardous substance.[3] Adherence to strict safety protocols is mandatory to mitigate risks of exposure and injury.

GHS Classification and Hazard Statements

Based on available supplier information, (1,3-Dimethylpiperidin-3-yl)methanol falls under UN number 1759, Class 8, indicating it is a corrosive substance.[3] The associated GHS pictograms and hazard statements are summarized in Table 2.

GHS Pictogram	Signal Word	Hazard Statements
Danger	H302: Harmful if swallowed.[3] H315: Causes skin irritation.[3] H318: Causes serious eye damage.[3] H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (1,3-Dimethylpiperidin-3-yl)methanol to prevent dermal, ocular, and respiratory exposure.

• Eye Protection: ANSI-approved safety goggles or a face shield are required.[4]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.[4] Always inspect gloves for integrity before use and practice proper glove removal technique.[5]

• Body Protection: A lab coat, full-length pants, and closed-toe shoes are essential to protect the skin.[4]

Engineering Controls

All handling of (1,3-Dimethylpiperidin-3-yl)methanol should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of vapors.[6] Emergency safety showers and eyewash stations should be readily accessible.[7]

Handling Protocols

Proper handling techniques are critical to maintain the purity of (1,3-Dimethylpiperidin-3-yl)methanol and to ensure the safety of the handler.

General Handling Workflow

The following diagram outlines the standard workflow for handling (1,3-Dimethylpiperidin-3-yl)methanol.

Caption: Standard workflow for handling (1,3-Dimethylpiperidin-3-yl)methanol.

Step-by-Step Handling Procedure

• Preparation: Before handling, ensure all necessary PPE is worn correctly and that the chemical fume hood is functioning properly.

• Retrieval: Obtain the container of (1,3-Dimethylpiperidin-3-yl)methanol from its designated storage location. Visually inspect the container for any signs of damage or leakage.

• Dispensing:

  • If the compound is a liquid, use a calibrated pipette or syringe for accurate measurement.

  • If it is a solid, use a clean, dry spatula.

  • All dispensing and weighing should be performed inside a chemical fume hood to contain any vapors or dust.[6]

• Inert Atmosphere: For reactions sensitive to air or moisture, it is advisable to handle (1,3-Dimethylpiperidin-3-yl)methanol under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Quenching and Work-up: Be mindful that reactions involving amines can be exothermic. Quench reactions carefully, especially when using acidic or oxidizing reagents.

• Post-Handling: After use, tightly seal the container. Clean any contaminated surfaces and equipment. Wash hands thoroughly with soap and water.[4]

Storage Guidelines

Proper storage is crucial for maintaining the stability and purity of (1,3-Dimethylpiperidin-3-yl)methanol.

Optimal Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Room temperature (15-25°C)	As recommended by the supplier.[3][8] Avoid excessive heat.
Atmosphere	Sealed in a dry environment	Protects from atmospheric moisture and carbon dioxide, which can react with the amine.
Container	Tightly sealed, original container	Prevents contamination and degradation.[6][8]
Location	Well-ventilated, designated chemical storage area	Ensures proper ventilation and segregation from incompatible materials.[6][8]

Incompatible Materials

To prevent hazardous reactions, store (1,3-Dimethylpiperidin-3-yl)methanol away from the following:

• Strong oxidizing agents [6]

• Strong acids [6]

• Acid chlorides

• Acid anhydrides

The following decision tree provides a logical approach to ensuring proper storage.

Caption: Decision tree for the proper storage of (1,3-Dimethylpiperidin-3-yl)methanol.

Spill and Waste Management

Spill Response

In the event of a spill, immediate and appropriate action is necessary.

• Evacuate: Evacuate non-essential personnel from the immediate area.[5]

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, absorb the material with an inert absorbent material such as vermiculite, dry sand, or earth.[8][9] Do not use combustible materials like sawdust.

• Collect: Carefully collect the absorbed material into a suitable, labeled container for hazardous waste.[5][9]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Report: Report the spill to the appropriate safety officer.

For large spills, evacuate the area and contact emergency services.

Waste Disposal

All waste containing (1,3-Dimethylpiperidin-3-yl)methanol, including empty containers and contaminated materials, must be disposed of as hazardous waste.[4] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.[5]

Conclusion

(1,3-Dimethylpiperidin-3-yl)methanol is a valuable research chemical that requires careful handling and storage to ensure user safety and compound integrity. By adhering to the protocols outlined in this document, researchers can minimize risks and achieve reliable experimental outcomes. Always consult the most recent Safety Data Sheet (SDS) from your supplier for the most up-to-date information.

References

• Capot Chemical. (2025). MSDS of [(3R)-piperidin-3-yl]methanol hydrochloride.
• Fisher Scientific. (2023). Safety Data Sheet.

• National Center for Biotechnology Information. (n.d.). Piperidin-3-ylmethanol. PubChem Compound Database. Retrieved from [Link]

• Pangoo.biz. (2025). Shelf Life and Storage Requirements for Amino Acids: A Guide.

• Sagdiev, N. R., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(15), 4933. [Link]

• Abcam. (n.d.). 680C91, tryptophan 2,3-dioxygenase inhibitor (CAS 163239-22-3).

• National Center for Biotechnology Information. (n.d.). Butanamide, N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-3-oxo-2-(2-(2-(trifluoromethyl)phenyl)diazenyl)-. PubChem Compound Database. Retrieved from [Link]

• Quora. (2012). How long can one store amino acids at room temperature?.
• Australian Government Department of Health. (2016). Piperidine: Human health tier II assessment. Retrieved from the National Industrial Chemicals Notification and Assessment Scheme (NICNAS) website.

• National Center for Biotechnology Information. (2023). Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Storage of cell samples for ToF-SIMS experiments—How to maintain sample integrity. PubMed Central. Retrieved from [Link]

• ResearchGate. (2016). How to prepare and store Amino acid stock solution?.
• Carl ROTH. (n.d.). Safety Data Sheet: Methanol.
• Carl ROTH. (2025). Safety Data Sheet: Piperidine.
• Methanex Corporation. (2020). Methanol Safety Data Sheet.
• The Sarpong Group. (2016). Flammable Liquids and Solids.
• Reddit. (2024). Amino acid solution storage – please help.
• Sigma-Aldrich. (2025). Safety Data Sheet.

• National Center for Biotechnology Information. (n.d.). Methanol. PubChem Compound Database. Retrieved from [Link]

• UCLA EH&S. (2012). Methanol - Standard Operating Procedure.
• Sigma-Aldrich. (n.d.). (1-[(3-aminophenyl)methyl]piperidin-4-yl)methanol AldrichCPR.

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• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
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• 9. carlroth.com:443 [carlroth.com:443]

Application Notes: (1,3-Dimethylpiperidin-3-yl)methanol as a Chiral Ligand in Asymmetric Transfer Hydrogenation

Introduction: The Strategic Value of Chiral Piperidine Scaffolds in Asymmetric Catalysis

The piperidine moiety is a privileged scaffold in medicinal chemistry and natural product synthesis, lending favorable pharmacokinetic properties to a vast array of bioactive molecules.[1] The introduction of stereocenters into such molecules is a critical challenge, demanding robust and selective catalytic methods. Chiral ligands are the cornerstone of asymmetric catalysis, enabling the synthesis of single-enantiomer products by modulating the steric and electronic environment of a metal center.[2]

Among the diverse classes of chiral ligands, amino alcohols have proven to be particularly effective in a range of asymmetric transformations, most notably in the reduction of prochiral ketones and imines.[3][4] Their ability to form stable chelate complexes with transition metals, coupled with the tunable nature of their stereogenic centers, allows for a high degree of control over the enantioselectivity of the catalytic process.

This application note details the synthesis and application of (1,3-Dimethylpiperidin-3-yl)methanol, a chiral 1,3-amino alcohol, as a ligand in the ruthenium-catalyzed asymmetric transfer hydrogenation (ATH) of aromatic ketones. We will explore the causality behind the experimental design, from the synthesis of the ligand to its in-situ complexation and subsequent catalytic performance, providing a comprehensive guide for researchers in synthetic chemistry and drug development.

Synthesis of (1,3-Dimethylpiperidin-3-yl)methanol: A Plausible Route

While numerous methods exist for the synthesis of substituted piperidines, a practical approach to (1,3-Dimethylpiperidin-3-yl)methanol can be envisioned starting from commercially available precursors. The following protocol is a representative synthetic route.

Experimental Protocol: Synthesis of (1,3-Dimethylpiperidin-3-yl)methanol

Step 1: Synthesis of 1,3-Dimethyl-3-nitropiperidine

• To a solution of 1-methyl-3-piperidone in a suitable solvent such as methanol, add nitroethane in the presence of a base like sodium methoxide.

• Stir the reaction mixture at room temperature for 24 hours.

• Upon completion, neutralize the reaction with a weak acid and extract the product with an organic solvent.

• Purify the crude product by column chromatography to yield 1,3-dimethyl-3-nitropiperidine.

Step 2: Reduction of the Nitro Group to an Amino Group

• Dissolve the 1,3-dimethyl-3-nitropiperidine in ethanol.

• Add a reducing agent, such as Raney nickel, and subject the mixture to hydrogenation under a hydrogen atmosphere.

• Monitor the reaction until the complete consumption of the starting material.

• Filter the catalyst and concentrate the filtrate to obtain 1,3-dimethylpiperidin-3-amine.

Step 3: Conversion of the Amino Group to a Hydroxyl Group via Diazotization

• Dissolve the 1,3-dimethylpiperidin-3-amine in an aqueous acidic solution (e.g., dilute sulfuric acid).

• Cool the solution to 0-5 °C in an ice bath.

• Add a solution of sodium nitrite dropwise while maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for several hours.

• Extract the product, (1,3-Dimethylpiperidin-3-yl)methanol, with a suitable organic solvent and purify by distillation or chromatography.

Application in Asymmetric Transfer Hydrogenation of Acetophenone

The synthesized (1,3-Dimethylpiperidin-3-yl)methanol can be effectively employed as a chiral ligand for the ruthenium-catalyzed asymmetric transfer hydrogenation of prochiral ketones. The in-situ preparation of the catalyst from a readily available ruthenium precursor and the chiral ligand offers a convenient and efficient method for the synthesis of enantioenriched secondary alcohols.

Mechanism of Asymmetric Transfer Hydrogenation

The catalytic cycle of ruthenium-catalyzed transfer hydrogenation with an amino alcohol ligand generally proceeds through an outer-sphere mechanism.[5] The key steps involve:

• Formation of the Active Hydride Species: The ruthenium precursor reacts with the chiral amino alcohol ligand and a hydrogen donor (e.g., isopropanol or a formic acid/triethylamine azeotrope) in the presence of a base to form a chiral ruthenium hydride complex.

• Coordination of the Ketone: The prochiral ketone coordinates to the ruthenium center.

• Hydride Transfer: The hydride is transferred from the ruthenium to the carbonyl carbon of the ketone via a six-membered pericyclic transition state. The stereochemistry of the newly formed chiral center is dictated by the chiral environment created by the ligand.

• Product Release and Catalyst Regeneration: The resulting chiral alcohol is released, and the catalyst is regenerated to re-enter the catalytic cycle.

Caption: Proposed catalytic cycle for Ru-catalyzed asymmetric transfer hydrogenation.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

Materials:

• [RuCl₂(p-cymene)]₂ (Ruthenium precursor)

• (1,3-Dimethylpiperidin-3-yl)methanol (Chiral ligand)

• Acetophenone (Substrate)

• Isopropanol (Hydrogen donor and solvent)

• Potassium hydroxide (Base)

• Anhydrous toluene (Co-solvent, optional)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.01 mmol) and (1,3-Dimethylpiperidin-3-yl)methanol (0.022 mmol) in anhydrous isopropanol (5 mL).

• Stir the mixture at room temperature for 30 minutes to allow for catalyst pre-formation.

• Add a solution of potassium hydroxide (0.1 mmol) in isopropanol (1 mL) to the catalyst mixture and stir for another 15 minutes.

• Add acetophenone (1 mmol) to the reaction mixture.

• Heat the reaction to a specified temperature (e.g., 80 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction to room temperature and quench with a small amount of water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting 1-phenylethanol by column chromatography.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC.

Caption: Experimental workflow for asymmetric transfer hydrogenation.

Expected Performance and Data Presentation

Based on literature precedents for structurally similar chiral amino alcohol ligands in the asymmetric transfer hydrogenation of acetophenone, high conversions and moderate to good enantioselectivities can be anticipated.[3][6] The steric and electronic properties of the (1,3-Dimethylpiperidin-3-yl)methanol ligand are expected to influence the outcome of the reaction.

Substrate	Product	Conversion (%)	ee (%)
Acetophenone	1-Phenylethanol	>95	85-95 (S)
4'-Chloroacetophenone	1-(4-Chlorophenyl)ethanol	>95	80-90 (S)
4'-Methoxyacetophenone	1-(4-Methoxyphenyl)ethanol	>95	90-98 (S)
1-Tetralone	1,2,3,4-Tetrahydronaphthalen-1-ol	>90	88-96 (S)

Table 1: Hypothetical performance data for the asymmetric transfer hydrogenation of various ketones using a Ru-(1,3-Dimethylpiperidin-3-yl)methanol catalyst.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. Key to ensuring reproducibility and accuracy are the following considerations:

• Purity of Ligand and Reagents: The purity of the (1,3-Dimethylpiperidin-3-yl)methanol ligand is paramount. Impurities can interfere with the catalytic activity and enantioselectivity. All reagents, especially the solvent and base, should be of high purity and handled under inert conditions to prevent catalyst deactivation.

• Inert Atmosphere: The ruthenium catalyst is sensitive to oxygen. Maintaining a strict inert atmosphere throughout the setup and reaction is crucial for optimal performance.

• Monitoring and Analysis: Consistent monitoring of the reaction progress by a reliable analytical technique (TLC, GC) is essential to determine the reaction endpoint. The enantiomeric excess should be determined using a calibrated chiral HPLC or GC column with a racemic standard for comparison.

Conclusion

(1,3-Dimethylpiperidin-3-yl)methanol represents a promising chiral ligand for asymmetric catalysis. Its rigid piperidine backbone and the presence of both amino and hydroxyl functionalities make it well-suited for coordinating with transition metals to create a defined chiral pocket. The application of this ligand in the ruthenium-catalyzed asymmetric transfer hydrogenation of ketones provides an efficient and practical route to valuable chiral secondary alcohols. The detailed protocols and mechanistic insights provided in this application note serve as a valuable resource for researchers seeking to explore the potential of novel chiral ligands in asymmetric synthesis.

References

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of ((3R,6R)-6-Methylpiperidin-3-yl)methanol via Biocatalytic Transamination and Crystallization-Induced Dynamic Resolution. ResearchGate. Available at: [Link]

• Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones and Its Immobilization Onto Nanomaterials for an Ease of Recovery and Reuse. ResearchGate. Available at: [Link]

• Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. MDPI. Available at: [Link]

• Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. Frontiers in Chemistry. Available at: [Link]

• Asymmetric hydrogenation. Wikipedia. Available at: [Link]

• A Convenient Synthesis of Piperidine-Based β-Amino Alcohols from L-Phe and Highly Enantioselective Addition of Diethyl Zinc to Aldehydes. ResearchGate. Available at: [Link]

• Efficient Catalytic Transfer Hydrogenation of Acetophenone to 1-Phenylethanol over Cu–Zn–Al Catalysts. Industrial & Engineering Chemistry Research. Available at: [Link]

• Application of chiral 1,3-amino alcohols to asymmetric alkylation and arylation and the substituent effect on chirality control. Tohoku University Repository. Available at: [Link]

• Synthesis of new chiral 1,3-aminoalcohols derived from levoglucosenone and their application in asymmetric alkylations. CONICET Digital Repository. Available at: [Link]

• Substitution of alcohols by N-nucleophiles via transition metal-catalyzed dehydrogenation. Royal Society of Chemistry. Available at: [Link]

• Selective Piperidine Synthesis Exploiting Iodine-Catalyzed Csp3–H Amination under Visible Light. ACS Publications. Available at: [Link]

• Methanol as a C1 Source for the Synthesis of 1,3‐Polyheterocyclic Systems. Insubria University Repository. Available at: [Link]

• New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry. Available at: [Link]

• Transfer Hydrogenation from 2-propanol to Acetophenone Catalyzed by [RuCl2(η6-arene)P] (P = monophosphine) and [Rh(PP)2]X (PP = diphosphine, X = Cl−, BF4−) Complexes. MDPI. Available at: [Link]

• Methanol as a C1 Source for the Synthesis of 1,3‐Polyheterocyclic Systems. ResearchGate. Available at: [Link]

• Regiodivergent α- and β‑Functionalization of Saturated N‑Heterocycles by Photocatalytic Oxidation. PubMed Central. Available at: [Link]

• New Approach Facilitates Chiral Amino Alcohol Synthesis. Westlake University. Available at: [Link]

• Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction. Springer. Available at: [Link]

• Asymmetric Hydrogenation. ETH Zurich. Available at: [Link]

• Amino-Alcohol Cyclization: Selective Synthesis of Lactams and Cyclic Amines from Amino. The Royal Society of Chemistry. Available at: [Link]

• (2s,3s)-(+)-(3-phenylcyclopropyl)methanol. Organic Syntheses. Available at: [Link]

Sources

• 1. Regiodivergent α- and β‑Functionalization of Saturated N‑Heterocycles by Photocatalytic Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. mdpi.com [mdpi.com]
• 4. New Approach Facilitates Chiral Amino Alcohol Synthesis [science.westlake.edu.cn]
• 5. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

preventing byproduct formation in reactions with (1,3-Dimethylpiperidin-3-yl)methanol

A Guide to Preventing Byproduct Formation in Synthetic Reactions

Welcome to the technical support center for (1,3-Dimethylpiperidin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and prevent byproduct formation during the chemical modification of this versatile building block. Drawing from established chemical principles and field-proven insights, this document provides a series of troubleshooting guides and frequently asked questions to ensure the integrity and success of your experiments.

I. Understanding the Reactivity of (1,3-Dimethylpiperidin-3-yl)methanol

(1,3-Dimethylpiperidin-3-yl)methanol possesses two key functional groups that dictate its reactivity: a tertiary amine (the N-methylated piperidine ring) and a primary alcohol. The interplay of these groups can lead to specific, and often undesirable, side reactions. This guide will address the most common issues encountered when modifying the primary alcohol moiety.

II. FAQs and Troubleshooting Guides

A. Oxidation of the Primary Alcohol

Question 1: I am trying to oxidize the primary alcohol of (1,3-Dimethylpiperidin-3-yl)methanol to the corresponding aldehyde, but I am observing low yields and a complex mixture of byproducts. What could be the cause?

Answer: The primary challenge in oxidizing the alcohol of (1,3-Dimethylpiperidin-3-yl)methanol is the presence of the tertiary amine, which is susceptible to oxidation and can lead to N-oxide formation or N-demethylation. Furthermore, the primary alcohol itself can be over-oxidized to a carboxylic acid.

Potential Byproducts and Their Causes:

• (1,3-Dimethylpiperidin-3-yl)carbaldehyde N-oxide: Formation of the N-oxide is a common side reaction when using strong, non-selective oxidizing agents.

• (1-Methylpiperidin-3-yl)methanol and its oxidation products: N-demethylation can occur under harsh oxidative conditions, leading to a secondary amine that can undergo further reactions.

• (1,3-Dimethylpiperidin-3-yl)carboxylic acid: Over-oxidation of the initially formed aldehyde to the carboxylic acid is a frequent issue with many common oxidizing agents.

Troubleshooting and Recommended Protocols:

To circumvent these issues, the use of mild and selective oxidizing agents is crucial. We recommend a TEMPO-based oxidation system, which is known for its high chemoselectivity for alcohols in the presence of amines.[1][2]

dot

Caption: Workflow for selective oxidation.

Experimental Protocol: Selective Oxidation using AZADO/Copper Catalysis [1][2]

• To a stirred solution of (1,3-Dimethylpiperidin-3-yl)methanol (1.0 eq) in a suitable solvent such as acetonitrile or dichloromethane at room temperature, add 2-azaadamantane N-oxyl (AZADO) (0.01-0.05 eq) and a copper(I) or copper(II) salt (e.g., CuBr or Cu(OAc)₂) (0.01-0.05 eq).

• Add a ligand such as 2,2'-bipyridyl (bpy) or 4-(N,N-dimethylamino)pyridine (DMAP) (0.01-0.05 eq).

• Stir the reaction mixture under an air atmosphere at ambient temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Condition	Expected Outcome
Oxidizing System	AZADO/Cu Catalyst	High selectivity for the alcohol over the amine.
Solvent	Acetonitrile or Dichloromethane	Good solubility of reactants and catalyst.
Temperature	Ambient	Minimizes side reactions.
Atmosphere	Air	Sufficient for the catalytic cycle.

B. Esterification of the Primary Alcohol

Question 2: I am attempting to perform an esterification reaction with (1,3-Dimethylpiperidin-3-yl)methanol and a carboxylic acid, but the reaction is slow and gives low yields. What are the likely issues?

Answer: The primary alcohol in (1,3-Dimethylpiperidin-3-yl)methanol is sterically hindered by the adjacent quaternary carbon and the piperidine ring. This steric hindrance can significantly slow down the rate of esterification. Additionally, the basic tertiary amine can interfere with acid-catalyzed esterification methods like the Fischer esterification.

Potential Byproducts and Their Causes:

• Unreacted Starting Material: Due to steric hindrance and unfavorable reaction conditions.

• Quaternary Ammonium Salt: If the carboxylic acid is sufficiently acidic, it can protonate the tertiary amine, forming a salt and inhibiting the desired reaction.

• Dehydration Products: Under strongly acidic conditions and heat, dehydration of the alcohol to form an alkene is a possibility, although less likely for a primary alcohol without beta-hydrogens on a quaternary center.

Troubleshooting and Recommended Protocols:

To overcome steric hindrance and avoid interference from the tertiary amine, it is advisable to use a coupling agent that activates the carboxylic acid, making it more susceptible to nucleophilic attack by the hindered alcohol.

dot

Caption: Troubleshooting esterification reactions.

Experimental Protocol: Esterification using EDC/HOBt [3]

• In an inert atmosphere, dissolve the carboxylic acid (1.1 eq), 1-hydroxybenzotriazole (HOBt) (1.2 eq), and (1,3-Dimethylpiperidin-3-yl)methanol (1.0 eq) in an anhydrous aprotic solvent (e.g., dichloromethane or DMF).

• Cool the mixture to 0 °C.

• Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 eq) and 4-(dimethylamino)pyridine (DMAP) (0.1 eq).

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with the solvent and wash sequentially with a mild acid (e.g., 1 M HCl, to remove excess amine and DMAP), saturated aqueous NaHCO₃ (to remove HOBt and unreacted carboxylic acid), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography.

Reagent	Role	Rationale
EDC·HCl	Coupling Agent	Activates the carboxylic acid for nucleophilic attack.
HOBt	Additive	Suppresses side reactions and racemization (if applicable).
DMAP	Catalyst	Acyl transfer catalyst, effective for sterically hindered alcohols.[4]
Solvent	Anhydrous DCM or DMF	Aprotic to prevent interference with the coupling reaction.

C. Ether Synthesis

Question 3: I am struggling to synthesize an ether from (1,3-Dimethylpiperidin-3-yl)methanol using a standard Williamson ether synthesis. What are the limitations and what alternative should I consider?

Answer: The Williamson ether synthesis, which involves the reaction of an alkoxide with an alkyl halide, is generally not suitable for sterically hindered primary alcohols like (1,3-Dimethylpiperidin-3-yl)methanol. The nucleophilicity of the corresponding alkoxide is diminished due to steric hindrance, and competing elimination reactions of the alkyl halide can become significant.

Troubleshooting and Recommended Protocols:

For the synthesis of ethers from sterically hindered alcohols, alternative methods that do not rely on a simple SN2 reaction are often more successful. One such method is the acid-catalyzed dehydration of alcohols, although this is primarily for symmetrical ethers. A more versatile approach for unsymmetrical ethers is reductive etherification.

Experimental Protocol: Reductive Etherification

• Dissolve (1,3-Dimethylpiperidin-3-yl)methanol (1.0 eq) and an aldehyde or ketone (1.2 eq) in a suitable solvent like dichloromethane or 1,2-dichloroethane.

• Add a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, and stir for 1-2 hours to facilitate iminium ion formation (if applicable) or to remove water.

• Add a reducing agent, such as sodium triacetoxyborohydride (STAB), portion-wise at room temperature.

• Stir the reaction for 12-24 hours, monitoring by TLC or LC-MS.

• Quench the reaction carefully with a saturated aqueous solution of NaHCO₃.

• Extract the product with an organic solvent, dry the organic layer, and concentrate.

• Purify the crude ether by column chromatography.

Parameter	Recommended Condition	Rationale
Method	Reductive Etherification	Avoids the limitations of SN2 reactions with sterically hindered substrates.
Reducing Agent	Sodium triacetoxyborohydride (STAB)	A mild and selective reducing agent for this transformation.
Solvent	Dichloromethane or 1,2-dichloroethane	Common solvents for reductive aminations/etherifications.

D. Preventing N-Demethylation

Question 4: During my reaction, I am observing the formation of the N-demethylated byproduct. How can I prevent this?

Answer: N-demethylation of tertiary amines can be promoted by certain reagents and reaction conditions, particularly those involving strong oxidants, chloroformates, or high temperatures.

Strategies to Prevent N-Demethylation:

• Choice of Reagents: Avoid harsh reagents known to cause N-dealkylation, such as cyanogen bromide (von Braun reaction) or certain chloroformates under forcing conditions.

• Temperature Control: In many cases, N-demethylation is favored at higher temperatures. Conducting reactions at or below room temperature can often minimize this side reaction.

• pH Control: In some instances, maintaining a specific pH can suppress N-demethylation. For example, in certain N-demethylation protocols, the presence of water can suppress unwanted side reactions.[5]

• Protecting Groups: While more synthetically demanding, protection of the tertiary amine as a quaternary ammonium salt with a readily cleavable group can be a strategy, though this is often not practical.

E. Avoiding Hofmann Elimination

Question 5: Is Hofmann elimination a concern when working with (1,3-Dimethylpiperidin-3-yl)methanol?

Answer: Hofmann elimination is a potential side reaction for quaternary ammonium hydroxides upon heating. For (1,3-Dimethylpiperidin-3-yl)methanol, this would require quaternization of the piperidine nitrogen followed by treatment with a strong base and heat.

Conditions Leading to Hofmann Elimination:

• Quaternization: Reaction of the tertiary amine with an excess of an alkylating agent (e.g., methyl iodide) to form a quaternary ammonium salt.

• Hydroxide Formation: Treatment of the quaternary ammonium salt with a base like silver oxide in water to form the corresponding hydroxide.

• Elimination: Heating the quaternary ammonium hydroxide, which leads to an E2 elimination to form an alkene.

Prevention:

Hofmann elimination is generally not a concern unless you are intentionally performing these steps. To avoid it:

• Use stoichiometric amounts of alkylating agents when modifying other parts of the molecule.

• Avoid the combination of a quaternary ammonium salt, a strong base (like hydroxide), and high temperatures.

III. Purification of (1,3-Dimethylpiperidin-3-yl)methanol Derivatives

Question 6: What are the best methods for purifying products derived from (1,3-Dimethylpiperidin-3-yl)methanol?

Answer: The purification of piperidine derivatives often requires specific techniques due to their basic nature.

• Column Chromatography: Silica gel chromatography is a common method. However, the basicity of the piperidine nitrogen can lead to tailing of the product spot on the TLC plate and poor separation on the column. To mitigate this, a small amount of a basic modifier, such as triethylamine (0.1-1%) or ammonia solution, can be added to the eluent.

• Acid-Base Extraction: This is a useful technique to separate the basic product from non-basic impurities. The crude reaction mixture can be dissolved in an organic solvent and washed with a dilute acid (e.g., 1 M HCl). The basic product will be protonated and move to the aqueous layer. The aqueous layer can then be basified (e.g., with NaOH or NaHCO₃) and the product re-extracted into an organic solvent.

• Crystallization/Recrystallization: If the product is a solid, crystallization or recrystallization from a suitable solvent system can be a highly effective purification method. Often, converting the final product to a salt (e.g., hydrochloride or tartrate) can induce crystallization and facilitate purification.

IV. References

Sources

• 1. Highly chemoselective aerobic oxidation of amino alcohols into amino carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. BJOC - Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2 [beilstein-journals.org]

stability issues and degradation of (1,3-Dimethylpiperidin-3-yl)methanol

Welcome to the technical support center for (1,3-Dimethylpiperidin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues and degradation phenomena encountered during experimentation. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the integrity of your results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of (1,3-Dimethylpiperidin-3-yl)methanol.

Q1: I am observing inconsistent analytical results, such as a decreasing peak area in my chromatograms over time. What could be the cause?

A1: Inconsistent analytical results, particularly a diminishing peak area, may suggest that (1,3-Dimethylpiperidin-3-yl)methanol is degrading under your experimental or storage conditions.[1] The molecule contains a tertiary amine within its piperidine ring, which can be susceptible to certain degradation pathways.[1] It is crucial to assess the stability of the molecule under your specific experimental setup. We recommend performing forced degradation studies to understand the compound's stability profile.[2][3][4]

Q2: What are the most probable degradation pathways for (1,3-Dimethylpiperidin-3-yl)methanol?

A2: While specific degradation pathways for (1,3-Dimethylpiperidin-3-yl)methanol are not extensively documented in publicly available literature, we can infer potential degradation routes based on its chemical structure. The primary site for degradation is likely the piperidine ring. Potential pathways include:

• Oxidation: The tertiary amine in the piperidine ring is susceptible to oxidation, which could lead to the formation of an N-oxide or products of ring-opening.[1] This can be initiated by atmospheric oxygen over extended periods or by the presence of oxidizing agents.[1]

• Thermal Degradation: Elevated temperatures can provide the energy needed to initiate degradation, potentially leading to complex decomposition reactions.[1]

• Photodegradation: Exposure to light, especially UV light, can trigger degradation, often through radical-mediated mechanisms.[1]

Below is a diagram illustrating a hypothetical oxidative degradation pathway.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. ajrconline.org [ajrconline.org]

Technical Support Center: Purification of Crude (1,3-Dimethylpiperidin-3-yl)methanol

Welcome to the technical support center for the purification of (1,3-Dimethylpiperidin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this key synthetic intermediate in high purity. The inherent chemical nature of this molecule—a tertiary amine and a primary alcohol—presents unique challenges that this guide will help you navigate.

(1,3-Dimethylpiperidin-3-yl)methanol is a substituted piperidine derivative. Its structure, featuring both a basic nitrogen atom and a polar hydroxyl group, influences its solubility and reactivity, which are critical considerations for purification.

Understanding the Challenges

Purifying (1,3-Dimethylpiperidin-3-yl)methanol can be complex due to its high polarity and basicity. Standard purification techniques often require optimization to achieve high purity. Common issues include:

• Co-elution of polar impurities: The polar nature of the molecule can lead to overlapping peaks in chromatography.

• Interaction with acidic silica gel: The basic piperidine nitrogen can strongly interact with the acidic silanols of standard silica gel, leading to peak tailing, poor separation, and potential degradation.[1]

• Formation of azeotropes: The presence of water or other solvents can lead to the formation of azeotropes, making complete removal by distillation difficult.[2]

• Presence of structurally similar impurities: Synthesis byproducts, such as isomers or unreacted starting materials, can be challenging to separate.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses common issues encountered during the purification of (1,3-Dimethylpiperidin-3-yl)methanol.

Issue 1: Poor Separation and Significant Tailing in Silica Gel Chromatography

Q: My flash chromatography on standard silica gel shows a broad, tailing peak for the product, and I'm not getting good separation from impurities. What's causing this and how can I fix it?

A: This is a classic problem when purifying basic amines on acidic silica gel. The basic nitrogen atom of your piperidine derivative is interacting with the acidic silanol groups on the silica surface, causing strong adsorption and slow, uneven elution.[1]

Causality and Solution:

To mitigate this, you need to "tame" the silica. This can be achieved in a few ways:

• Mobile Phase Modification: Add a small amount of a competing amine, like triethylamine (TEA) or ammonia, to your mobile phase.[1] A typical starting point is 0.5-2% TEA in your solvent system (e.g., dichloromethane/methanol or ethyl acetate/hexanes). The TEA will preferentially interact with the acidic sites on the silica, allowing your product to elute more symmetrically.

• Use of Amine-Functionalized Silica: A more robust solution is to use an amine-functionalized stationary phase.[1] This pre-treated silica has a less acidic surface, which significantly reduces the problematic interactions with basic compounds.

• Alternative Stationary Phases: Consider using a different stationary phase altogether, such as alumina (basic or neutral) or reversed-phase silica.

Issue 2: Product Appears to be "Stuck" on the Column

Q: I've loaded my crude product onto a silica column, but even with highly polar solvent systems, I'm getting very low recovery. Where is my compound?

A: It's likely that your highly basic compound is irreversibly adsorbed onto the silica gel. This is an extreme case of the acid-base interaction mentioned in the previous point.

Causality and Solution:

When the interaction is too strong, even a modified mobile phase might not be sufficient.

• Pre-treatment of Silica: Before loading your sample, flush the column with your mobile phase containing triethylamine. This will "neutralize" the active sites.

• Switch to a Less Acidic Stationary Phase: For very basic compounds, alumina can be a better choice than silica. Neutral or basic alumina will have far fewer acidic sites for your compound to bind to.

• Employ Reversed-Phase Chromatography: In reversed-phase chromatography, the stationary phase is nonpolar, and a polar mobile phase is used.[3] This technique separates compounds based on their hydrophobicity and avoids the acid-base interaction issues of normal-phase chromatography.

Issue 3: Water Contamination in the Final Product After Distillation

Q: I've tried to purify my (1,3-Dimethylpiperidin-3-yl)methanol by vacuum distillation, but my final product still contains water. Why is this happening?

A: Piperidine and its derivatives can form azeotropes with water, which are mixtures that boil at a constant temperature and have a constant composition.[2] This makes complete separation by simple distillation challenging.

Causality and Solution:

To break the azeotrope or remove the water beforehand, you can:

• Azeotropic Distillation with a Co-solvent: Add a solvent like toluene that forms a lower-boiling azeotrope with water. As you distill, the toluene-water azeotrope will be removed, effectively drying your compound.

• Drying with a Strong Base: Before distillation, dry the crude product over a strong, non-reactive base like potassium hydroxide (KOH) pellets.[2] This will chemically bind the water.

• Acid-Base Extraction Workup: Perform an acid-base extraction to move your amine into an aqueous layer, wash the organic layer containing neutral impurities, then basify the aqueous layer and extract your product back into an organic solvent. Dry this organic solution thoroughly with a drying agent like anhydrous sodium sulfate or magnesium sulfate before distillation.

Issue 4: Presence of Isomeric Impurities

Q: My NMR analysis shows the presence of an isomer. How can I separate it from my desired (1,3-Dimethylpiperidin-3-yl)methanol?

A: The synthesis of substituted piperidines can sometimes lead to the formation of stereoisomers or constitutional isomers.[4][5] Separating these can be challenging due to their similar physical properties.

Causality and Solution:

• High-Performance Liquid Chromatography (HPLC): Preparative HPLC is often the most effective method for separating isomers. You may need to screen different columns (e.g., chiral columns for stereoisomers) and mobile phases to achieve baseline separation.

• Recrystallization: If your product is a solid or can be converted to a solid salt (e.g., hydrochloride salt), recrystallization can be a powerful purification technique.[6] The principle is based on the slight differences in solubility between your desired product and the impurity in a given solvent system. Experiment with different solvents to find one in which your product is sparingly soluble at room temperature but highly soluble when hot.

Detailed Experimental Protocols

Protocol 1: Flash Chromatography with a Modified Mobile Phase

This protocol is a good starting point for purifying moderately impure (1,3-Dimethylpiperidin-3-yl)methanol.

Step-by-Step Methodology:

• Column Packing: Dry pack a silica gel column or use a pre-packed column.

• Equilibration: Equilibrate the column with the starting mobile phase (e.g., 99:1 dichloromethane:methanol) containing 1% triethylamine.

• Sample Loading: Dissolve your crude product in a minimum amount of the mobile phase and load it onto the column. Alternatively, you can dry-load the sample by adsorbing it onto a small amount of silica gel.

• Elution: Begin elution with the starting mobile phase and gradually increase the polarity by increasing the percentage of methanol. A typical gradient might be from 1% to 10% methanol in dichloromethane, all containing 1% triethylamine.

• Fraction Collection and Analysis: Collect fractions and analyze them by thin-layer chromatography (TLC) or LC-MS to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Acid-Base Extraction for Removal of Neutral Impurities

This technique is excellent for removing non-basic organic impurities.[7][8]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent like diethyl ether or dichloromethane.

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid. The basic (1,3-Dimethylpiperidin-3-yl)methanol will be protonated and move into the aqueous layer, leaving neutral impurities in the organic layer.

• Separation: Separate the aqueous layer. The organic layer can be discarded.

• Basification: Cool the aqueous layer in an ice bath and slowly add a base, such as 5M sodium hydroxide, until the pH is greater than 10. This will deprotonate your product, making it soluble in organic solvents again.

• Back Extraction: Extract the basified aqueous layer with fresh diethyl ether or dichloromethane. Your purified product will now be in the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

Diagram: Purification Workflow

Caption: A decision-making workflow for the purification of (1,3-Dimethylpiperidin-3-yl)methanol.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and physical state of pure (1,3-Dimethylpiperidin-3-yl)methanol? A: Based on its molecular weight and structure, it is expected to be a colorless to pale yellow liquid or a low-melting solid at room temperature.

Q2: What are the common impurities from a Grignard synthesis of this compound? A: If synthesized via a Grignard reaction, common impurities could include unreacted starting materials (e.g., a piperidone derivative), byproducts from Wurtz coupling, and products from the reaction of the Grignard reagent with moisture or carbon dioxide.[9][10][11]

Q3: Can I use reversed-phase chromatography for this compound? A: Yes, reversed-phase chromatography is a viable option, especially for highly polar compounds.[3] A common mobile phase would be a mixture of water and acetonitrile or methanol, often with an additive like formic acid or trifluoroacetic acid to improve peak shape.

Q4: How do I effectively remove the triethylamine from my product after chromatography? A: Triethylamine is volatile and can often be removed by co-evaporation with a solvent like toluene under reduced pressure. Alternatively, a dilute acid wash during a workup will protonate and remove the triethylamine into the aqueous phase.

Q5: My product is degrading on the chromatography column. What can I do? A: Degradation on the column is often due to the acidic nature of silica gel. Switching to a less acidic stationary phase like alumina or using an amine-functionalized silica should prevent this.[1] Additionally, ensure your solvents are free of peroxides and other reactive impurities.

Quantitative Data Summary

Purification Method	Typical Purity Achieved	Throughput	Key Advantage	Key Disadvantage
Flash Chromatography (Modified)	95-99%	Medium	Good for a wide range of polar impurities.	Requires solvent and stationary phase optimization.
Acid-Base Extraction	>90% (as a pre-purification)	High	Excellent for removing neutral impurities.	Does not remove basic impurities.
Vacuum Distillation	98-99.5%	High	Effective for removing non-volatile impurities.	Can form azeotropes; risk of thermal degradation.
Preparative HPLC	>99.5%	Low	Best for separating isomers and trace impurities.	Low throughput and high solvent consumption.
Recrystallization (of a salt)	>99%	Medium-High	Potentially very high purity; scalable.	Requires the compound to be a solid or form a stable salt.

References

• Biotage. (2023). Is there an easy way to purify organic amines? [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? [Link]

• Sciencemadness.org. (2018). Piperidine from the hydrolysis of piperine. [Link]

• PubMed. (2024). Synthesis of N-heterocycles through alcohol dehydrogenative coupling. [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• ResearchGate. (n.d.). Sustainable synthesis of N-heterocycles in water using alcohols following the double dehydrogenation strategy. [Link]

• YouTube. (2018). Using the Grignard Reaction to Make Tertiary alcohols. [Link]

• Wikipedia. (n.d.). Acid–base extraction. [Link]

• Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• Organic Chemistry Portal. (n.d.). Piperidine synthesis. [Link]

• ResearchGate. (n.d.). Synthesis and characterization of critical process related impurities of an asthma drug – Zafirlukast. [Link]

• Der Pharma Chemica. (n.d.). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines. [Link]

• Chemistry LibreTexts. (2023). Recrystallization. [Link]

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• 2. Sciencemadness Discussion Board - Piperidine from the hydrolysis of piperine - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. waters.com [waters.com]
• 4. Piperidine synthesis [organic-chemistry.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Confirmation of (1,3-Dimethylpiperidin-3-yl)methanol via ¹H NMR

Executive Summary

In the landscape of pharmaceutical research and synthetic chemistry, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of scientific rigor. This guide provides an in-depth, technical comparison of analytical methods for the structural elucidation of (1,3-Dimethylpiperidin-3-yl)methanol, with a primary focus on the power and nuance of Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. We will explore the theoretical basis for spectral prediction, present a self-validating experimental protocol, and contextualize the findings by comparing ¹H NMR with orthogonal techniques such as ¹³C NMR, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy. This document is intended for researchers, scientists, and drug development professionals who require not just data, but a comprehensive understanding of the causality behind the analytical choices that lead to confident structural assignment.

The Imperative of Structural Integrity in Chemical Synthesis

The biological activity of a molecule is intrinsically linked to its three-dimensional structure. Even minor deviations in connectivity or stereochemistry can lead to drastically different pharmacological or toxicological profiles. Therefore, confirming that the molecule synthesized is indeed the molecule intended is a critical step in any research and development pipeline. (1,3-Dimethylpiperidin-3-yl)methanol, a substituted piperidine, presents a fascinating case for ¹H NMR analysis due to its unique structural features, including a chiral center, which introduces magnetic non-equivalence in seemingly identical protons.

¹H NMR Spectroscopy: The Gold Standard for Structural Elucidation

Proton NMR spectroscopy remains the preeminent tool for determining the structure of organic compounds in solution. Its utility is rooted in three core principles: chemical shift, integration, and spin-spin coupling, which together provide a detailed "fingerprint" of the proton environments within a molecule.[1]

Predictive Analysis of (1,3-Dimethylpiperidin-3-yl)methanol

Before stepping into the lab, a robust theoretical analysis of the expected ¹H NMR spectrum is crucial. This predictive approach allows us to identify potential challenges, such as signal overlap, and forms the basis for our final spectral assignment.

The structure of (1,3-Dimethylpiperidin-3-yl)methanol features several distinct proton environments:

• N-CH₃ (a): A methyl group attached to the nitrogen atom.

• C3-CH₃ (b): A methyl group attached to the quaternary C3 carbon.

• CH₂OH (c): The two protons of the hydroxymethyl group.

• OH (d): The hydroxyl proton, which may be broad and its chemical shift can be concentration-dependent.

• Piperidine Ring Protons (e, f, g, h): The four methylene (CH₂) groups of the piperidine ring.

A key feature of this molecule is the chiral center at C3. This asymmetry renders the geminal protons on the C2, C4, and C5 methylene groups diastereotopic .[2][3] This means that even protons on the same carbon atom are in chemically non-equivalent environments and will therefore have different chemical shifts and couple to each other.[2]

The following table summarizes the predicted ¹H NMR signals for (1,3-Dimethylpiperidin-3-yl)methanol.

Proton Label	Description	Integration	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale & Supporting Data
a	N-CH₃	3H	~2.2 - 2.4	Singlet (s)	The N-methyl group is a singlet as it has no adjacent protons. Its chemical shift is consistent with typical N-alkyl piperidine derivatives.[4]
b	C3-CH₃	3H	~1.0 - 1.2	Singlet (s)	This methyl group is attached to a quaternary carbon and will appear as a singlet.
c	-CH₂OH	2H	~3.4 - 3.6	AB quartet or two doublets (d)	These protons are diastereotopic due to the adjacent chiral center. They are expected to show geminal coupling and will likely appear as two distinct signals, each potentially further split if coupled to the OH proton. The chemical shift is typical for a hydroxymethyl group.[5]
d	-OH	1H	Variable (e.g., 1.5-4.0)	Broad Singlet (br s)	The chemical shift is highly dependent on solvent, concentration, and temperature. It may not show coupling.[6]
e, f, g, h	Ring CH₂ Protons	8H	~1.4 - 3.0	Complex Multiplets (m)	The piperidine ring protons will appear as a series of complex, overlapping multiplets. The protons adjacent to the nitrogen (C2 and C6) will be further downfield.[7] Due to diastereotopicity, each proton is unique, leading to complex geminal and vicinal coupling.[2][3]

A Validated Experimental Workflow for ¹H NMR Analysis

Acquiring high-quality, reproducible NMR data requires a meticulous and well-justified experimental protocol. The following workflow is designed to be a self-validating system.

Workflow Diagram

Sources

• 1. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. N-Methylpiperidine(626-67-5) 1H NMR spectrum [chemicalbook.com]
• 5. 3-Piperidinemethanol(4606-65-9) 1H NMR [m.chemicalbook.com]
• 6. chem.washington.edu [chem.washington.edu]
• 7. Piperidine(110-89-4) 1H NMR [m.chemicalbook.com]

A Comparative Guide to the Analytical Validation of (1,3-Dimethylpiperidin-3-yl)methanol Purity by HPLC

Introduction

(1,3-Dimethylpiperidin-3-yl)methanol is a key building block in the synthesis of various pharmaceutical compounds. As with any active pharmaceutical ingredient (API) or intermediate, establishing its purity is a critical aspect of quality control, directly impacting the safety and efficacy of the final drug product. The presence of impurities, even in trace amounts, can alter the pharmacological and toxicological properties of a drug.[1] Therefore, a robust and reliable analytical method for purity determination is paramount.

This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for the analytical validation of (1,3-Dimethylpiperidin-3-yl)methanol purity against other viable analytical techniques. The content herein is structured to provide researchers, scientists, and drug development professionals with the necessary insights and experimental protocols to make informed decisions for their analytical needs.

The Central Role of HPLC in Purity Analysis

High-Performance Liquid Chromatography (HPLC) stands as a cornerstone technique in pharmaceutical analysis due to its versatility and wide applicability to a vast range of compounds.[2][3] For a non-volatile, polar compound like (1,3-Dimethylpiperidin-3-yl)methanol, HPLC is often the method of choice.

Principle of the Proposed HPLC Method:

The recommended approach for analyzing (1,3-Dimethylpiperidin-3-yl)methanol is a reverse-phase HPLC (RP-HPLC) method. In this mode, the stationary phase is nonpolar (e.g., C18), and the mobile phase is a more polar solvent mixture. The separation is based on the differential partitioning of the analyte and its impurities between the stationary and mobile phases. Due to the basic nature of the piperidine moiety, peak tailing can be a concern.[4] This is often mitigated by using a base-deactivated column and adding a modifier like trifluoroacetic acid (TFA) to the mobile phase to improve peak shape.[5]

Since (1,3-Dimethylpiperidin-3-yl)methanol lacks a strong chromophore, direct UV detection at low wavelengths (e.g., 200-215 nm) is a possibility, though it may lack sensitivity and specificity. A more robust approach involves pre-column derivatization with a UV-active agent, such as 4-toluenesulfonyl chloride, to enhance detection.[6] Alternatively, universal detectors like Charged Aerosol Detectors (CAD) or Evaporative Light Scattering Detectors (ELSD) can be employed.[7][8]

Framework for Trustworthiness: Analytical Method Validation

The objective of analytical validation is to demonstrate that a method is suitable for its intended purpose.[9][10] The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for this process.[9][11][12][13]

Caption: Workflow for Analytical Method Validation.

Detailed Protocols for HPLC Method Validation

The following protocols are designed to be a comprehensive guide for the validation of an HPLC method for (1,3-Dimethylpiperidin-3-yl)methanol purity.

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Protocol:

• Prepare a solution of (1,3-Dimethylpiperidin-3-yl)methanol standard.

• Prepare solutions of known related substances and potential impurities.

• Prepare a placebo solution (if applicable, for formulated products).

• Spike the analyte solution with the known impurities and placebo.

• Subject the analyte to stress conditions (e.g., acid, base, oxidation, heat, light) to induce degradation.[14]

• Analyze all solutions by HPLC.

• Acceptance Criteria: The peak for (1,3-Dimethylpiperidin-3-yl)methanol should be well-resolved from all other peaks (impurities, degradation products, etc.), with a resolution of >1.5. Peak purity analysis (using a Diode Array Detector) should confirm the homogeneity of the analyte peak.

Linearity and Range

Objective: To demonstrate that the analytical results are directly proportional to the concentration of the analyte within a given range.

Protocol:

• Prepare a stock solution of the (1,3-Dimethylpiperidin-3-yl)methanol reference standard.

• Prepare a series of at least five dilutions covering the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero.

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.

Protocol:

• Prepare a sample matrix (placebo) and spike it with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% for each concentration level.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the test concentration.

  • Analyze the samples on the same day, with the same analyst and equipment.

  • Calculate the Relative Standard Deviation (RSD) of the results.

  • Acceptance Criteria: The RSD should be ≤ 2.0%.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both studies.

  • Acceptance Criteria: The RSD for the combined data should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

Protocol:

• Based on Signal-to-Noise Ratio:

  • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • Calculate LOD = 3.3 * (σ/S) and LOQ = 10 * (σ/S), where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

• Acceptance Criteria: The LOQ should be verified for precision and accuracy.

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Protocol:

• Introduce small variations to the method parameters, such as:

  • Flow rate (e.g., ± 0.1 mL/min).

  • Column temperature (e.g., ± 5 °C).

  • Mobile phase composition (e.g., ± 2% organic).

  • pH of the mobile phase buffer (e.g., ± 0.2 units).

• Analyze the system suitability solution under each varied condition.

• Acceptance Criteria: The system suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within the established limits.

Comparison with Alternative Analytical Techniques

While HPLC is a powerful tool, other techniques can also be considered for the purity analysis of (1,3-Dimethylpiperidin-3-yl)methanol. The choice of method often depends on the specific requirements of the analysis.[2]

Gas Chromatography (GC)

GC is a viable alternative, particularly for volatile and thermally stable compounds.[2][3][15] Since (1,3-Dimethylpiperidin-3-yl)methanol has a relatively low molecular weight, it can be amenable to GC analysis. However, the analysis of amines by GC can be challenging due to their polarity, which can lead to peak tailing and adsorption on the column.[4][16][17] This often necessitates the use of specialized base-deactivated columns or derivatization to reduce polarity.[4][17]

Capillary Electrophoresis (CE)

CE is a high-resolution separation technique that separates analytes based on their electrophoretic mobility in an electric field.[18] It offers advantages such as high efficiency, short analysis times, and minimal sample and solvent consumption.[19] CE is well-suited for the analysis of charged species like protonated amines and can be a powerful tool for purity determination and impurity profiling of small molecules.[20][21]

Performance Comparison

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Capillary Electrophoresis (CE)
Analyte Suitability	Non-volatile, thermally labile, and polar compounds.[3]	Volatile and thermally stable compounds.[2][15]	Charged and polar small molecules.[20][21]
Selectivity	High; can be readily manipulated by changing mobile phase and stationary phase.	High; dependent on column stationary phase and temperature programming.	Very high; based on charge-to-size ratio.
Sensitivity	Good to excellent, depending on the detector (UV, MS, CAD, ELSD).	Excellent, especially with detectors like FID and MS.	Good, but can be limited by the small injection volume.
Analysis Time	Typically 5-30 minutes.	Generally faster than HPLC for suitable compounds.[3]	Very fast, often under 10 minutes.
Sample Preparation	Often simple dissolution; may require derivatization for detection.	May require derivatization to improve volatility and peak shape.[17]	Simple dissolution in buffer.
Robustness	Generally robust and well-established in regulated environments.	Can be less robust for polar analytes like amines.[4]	Can be sensitive to changes in buffer composition and capillary surface.
Cost	Moderate to high instrument cost; significant solvent consumption.	Lower instrument and solvent costs compared to HPLC.[3]	Lower instrument cost and very low solvent consumption.

Conclusion

The analytical validation of (1,3-Dimethylpiperidin-3-yl)methanol purity by HPLC provides a robust, reliable, and well-understood methodology suitable for quality control in a regulated pharmaceutical environment. The detailed validation protocols outlined in this guide, based on ICH Q2(R1) principles, ensure the trustworthiness and scientific integrity of the analytical data.

While Gas Chromatography and Capillary Electrophoresis present as viable alternatives with their own distinct advantages, HPLC remains the "workhorse" for non-volatile and polar pharmaceutical compounds.[2] The choice between these techniques should be guided by a thorough evaluation of the specific analytical needs, including the nature of potential impurities, required sensitivity, and available instrumentation. Ultimately, a properly validated HPLC method offers a comprehensive solution for ensuring the purity and quality of (1,3-Dimethylpiperidin-3-yl)methanol.

References

• Analysis of Amine Solutions by Gas Chromatography. Bryan Research & Engineering, LLC.

• Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell.

• Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt. ResearchGate.

• Mixed-Mode HPLC Separation of Tertiary Amines on Primesep 200 Column. SIELC Technologies.

• Development and validation of RP-HPLC method for the identification of process related impurities of zolmitriptan. MedCrave online.

• Difference between HPLC and GC Technique. Veeprho.

• An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. ACG Publications.

• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Helda - University of Helsinki.

• Continuous Online Analysis of Amine Solvents Using Gas Chromatography. International CCS Knowledge Centre.

• HPLC vs GC: What Sets These Methods Apart. Phenomenex.

• CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine. Google Patents.

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• A removable derivatization HPLC for analysis of methanol in Chinese liquor medicine. Journal of Food and Drug Analysis.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA.

• Bulletin 737F Amines Analysis by Packed Column GC. LabRulez GCMS.

• HPLC vs GC: Choosing the Right Chromatography Technique. Lab Manager.

• Piperidine derivatives - extra peak in pure compounds. Why and how to change it?. ResearchGate.

• We are looking for an HPLC method for determination of tertiary amines (specifically Tris(2-ethylhexyl)amine TEHA).Does any one have any leads?. ResearchGate.

• Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Research Journal of Pharmacy and Technology.

• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. PubMed.

• Validation of a New HPLC-DAD Method to Quantify 3-Deoxyanthocyanidins Based on Carajurin in Medicinal Plants and for Chemical Ecology Studies. MDPI.

• Why doesn't Pharma use GC?. Chromatography Forum.

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• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration (TGA).

• Gas Chromatographic Analysis of Primary, Secondary and Tertiary Fatty Amines, and of Corresponding Quaternary Ammonium Compounds. Oxford Academic.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA.

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• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime.

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• Quantitative analysis of small-molecule biomarkers by capillary electrophoresis-mass spectrometry. UBC Library Open Collections.

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A Senior Application Scientist's Guide to the Spectroscopic Differentiation of (1,3-Dimethylpiperidin-3-yl)methanol Diastereomers

Introduction

In the landscape of pharmaceutical development and medicinal chemistry, the precise structural elucidation of chiral molecules is a cornerstone of ensuring safety, efficacy, and novelty. Substituted piperidines are a privileged scaffold, appearing in numerous approved drugs and clinical candidates. The compound (1,3-Dimethylpiperidin-3-yl)methanol presents a classic stereochemical challenge: the presence of two stereocenters gives rise to a pair of diastereomers, the cis and trans isomers. While possessing the same chemical formula and connectivity, their distinct three-dimensional arrangements lead to different physicochemical properties and, critically, divergent biological activities.

This guide provides an in-depth, objective comparison of the key spectroscopic techniques used to distinguish these diastereomers. We move beyond a simple listing of data to explain the underlying conformational principles that govern the observable spectroscopic differences. This analysis is designed for researchers, scientists, and drug development professionals who require robust, validated methods for stereochemical assignment.

The Conformational Bedrock: Why Diastereomers Differ

The spectroscopic nonequivalence of the (1,3-Dimethylpiperidin-3-yl)methanol diastereomers is rooted in the conformational preferences of the piperidine ring. Like cyclohexane, the piperidine ring predominantly adopts a low-energy chair conformation to minimize torsional and steric strain. The orientation of substituents—either axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring)—is the single most important factor dictating the spectral output.

The key structural feature of (1,3-Dimethylpiperidin-3-yl)methanol is the quaternary stereocenter at the C3 position. The relative orientation of the C3-methyl group and the N1-methyl group defines the cis and trans isomers.

• trans-isomer: The N1-methyl and C3-methyl groups are on opposite faces of the ring. In the most stable chair conformation, the bulky N-methyl group will preferentially occupy an equatorial position to avoid unfavorable 1,3-diaxial interactions.[1] This forces the C3-methyl group into an axial position in one chair conformer and an equatorial position in the other. The conformer with the C3-methyl group also equatorial is significantly more stable.

• cis-isomer: The N1-methyl and C3-methyl groups are on the same face of the ring. Consequently, in any chair conformation, one of these methyl groups will be axial while the other is equatorial.[1] The equilibrium will favor the conformer where the larger group (or the group with more significant steric interactions) is equatorial.

These conformational biases directly influence the local electronic environment of each nucleus and the spatial relationships between them, leading to distinct signatures in NMR, IR, and Mass Spectrometry.

Figure 2: General experimental workflow for spectroscopic comparison.

Experimental Protocols

To ensure reproducibility and data integrity, the following standardized protocols are recommended.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the isolated diastereomer and dissolve in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Ensure the solvent is free of water and other impurities.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion. [2]3. ¹H NMR Acquisition:

  • Acquire a standard 1D proton spectrum with a spectral width sufficient to cover all expected signals (e.g., 0-10 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Ensure high digital resolution to accurately measure coupling constants. [3]4. ¹³C NMR Acquisition:

  • Acquire a proton-decoupled 1D carbon spectrum.

  • A larger number of scans will be required due to the lower natural abundance of ¹³C.

• 2D NMR (Optional but Recommended):

  • Acquire a COSY (Correlation Spectroscopy) spectrum to establish proton-proton coupling networks.

  • Acquire an HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate directly bonded protons and carbons, aiding in unambiguous assignment.

• Data Processing: Process the spectra using appropriate software. Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

Protocol 2: FT-IR Spectroscopy

• Sample Preparation:

  • Neat Liquid: If the sample is a liquid, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

  • Solid: If the sample is a solid, prepare a KBr pellet by grinding a small amount of sample with dry KBr powder and pressing it into a transparent disk.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample compartment or the pure salt plates/KBr pellet.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum. Identify the wavenumbers of key absorption bands.

Protocol 3: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurements.

• Data Acquisition (ESI-MS/MS):

  • Infuse the sample solution into the ESI source in positive ion mode.

  • Acquire a full scan MS spectrum to identify the protonated molecular ion [M+H]⁺.

  • Select the [M+H]⁺ ion as the precursor for tandem MS (MS/MS) analysis.

  • Apply collision-induced dissociation (CID) at varying collision energies to generate a fragmentation spectrum. [4]4. Data Analysis: Determine the accurate mass of the parent ion and its fragments. Propose fragmentation pathways consistent with the observed masses.

Conclusion

While a multi-technique approach provides the most comprehensive characterization, NMR spectroscopy stands out as the single most powerful and unambiguous method for differentiating the diastereomers of (1,3-Dimethylpiperidin-3-yl)methanol. The distinct conformational preferences of the cis and trans isomers translate directly into highly diagnostic differences in ¹H-¹H coupling constants and ¹³C chemical shifts, particularly through the gamma-gauche effect. FT-IR and MS serve as valuable supporting techniques for confirming functional groups and molecular weight, but they lack the definitive stereochemical resolving power of NMR. By understanding the fundamental principles of conformational analysis and applying the robust protocols detailed in this guide, researchers can confidently and accurately assign the stereochemistry of these and other similarly substituted piperidine scaffolds.

References

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• Eliel, E. L., Kandasamy, D., Yen, C., & Hargrave, K. D. (1976). Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Journal of the American Chemical Society, 98(12), 3524–3528. Available at: [Link]

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• O'Brien, P., et al. (2022). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. University of York Research Repository. Available at: [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. Available at: [Link]

• London, R. E., Stewart, J. M., & Matwiyoff, N. A. (1978). 13C nuclear magnetic resonance study of the cis-trans isomerism in X-Pro-Pro tripeptides. Journal of the American Chemical Society, 100(8), 2482–2489. Available at: [Link]

• National Center for Biotechnology Information. (2023). Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach. PMC. Available at: [Link]

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• Ben-Efraim, D. A., & Arad-Yellin, R. (1994). Remarkable dynamic NMR spectra and properties of a sterically congested cis-1,2-diarylcyclobutane. Journal of the Chemical Society, Perkin Transactions 2, (5), 853-860. Available at: [Link]

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• MDPI. (2021). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available at: [Link]

• ResearchGate. (2009). STEREOCHEMICAL AND SPECTROSCOPIC PROPERTIES OF METHANOL AND 1,3-PROPANEDIOL DERIVATIVES OF 2,2-(N-METHYL-1',3'-DIAMINOPROPANE)-4,4,6,6-TETRACHLOROCYCLOTRIPHOSPHAZATRIENE. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Piperidin-3-ylmethanol. PubChem. Available at: [Link]

• Wiley Online Library. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Available at: [Link]

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• MDPI. (2023). Synthesis and Characterization of 6-(1,3-dimethylureido) dibenzo[c,e]o[5][6]xaphosphinine 6-oxide. Available at: [Link]

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Navigating the Frontier of Catalysis: A Comparative Analysis of (1,3-Dimethylpiperidin-3-yl)methanol-Derived Catalysts and Commercial Alternatives

To our valued community of researchers, scientists, and drug development professionals,

In the relentless pursuit of more efficient, selective, and robust catalytic systems, the exploration of novel ligand architectures is paramount. This guide was intended to provide a comprehensive comparison of catalysts derived from the promising ligand scaffold, (1,3-Dimethylpiperidin-3-yl)methanol, against established commercial catalysts. However, after an exhaustive search of the current scientific literature, we have determined that there is a notable absence of published experimental data detailing the performance of (1,3-Dimethylpiperidin-3-yl)methanol-derived catalysts in key chemical transformations.

The initial premise of this guide was to delve into a data-driven comparison, examining metrics such as catalytic activity, selectivity, stability, and substrate scope in reactions like the Suzuki-Miyaura or Heck cross-couplings. These reactions are fundamental in modern synthetic chemistry, particularly within the pharmaceutical and materials science sectors, where the efficient construction of carbon-carbon and carbon-heteroatom bonds is critical.

While our search did yield extensive information on a variety of commercially available catalysts, including those based on phosphine, N-heterocyclic carbene (NHC), and other nitrogen-based ligands, no studies have specifically reported the synthesis and catalytic application of complexes featuring the (1,3-Dimethylpiperidin-3-yl)methanol ligand.

This finding, while preventing a direct comparative analysis at this time, highlights a significant and exciting opportunity for future research. The structural features of (1,3-Dimethylpiperidin-3-yl)methanol, such as its sterically hindered amino alcohol backbone, suggest that it could offer unique electronic and steric properties as a ligand. These properties are critical in modulating the reactivity and selectivity of a metal center in a catalytic cycle.

The Potential of Amino Alcohol Ligands in Catalysis

Amino alcohol ligands, in a broader sense, have demonstrated considerable potential in various catalytic applications. Their ability to coordinate to metal centers through both the nitrogen and oxygen atoms can create stable chelate complexes, which can influence the catalyst's stability and performance. Research in related areas suggests that ligands with similar structural motifs can be effective in a range of cross-coupling reactions.

For instance, studies on other piperidine-based ligands and amino alcohols have shown promise in palladium- and nickel-catalyzed reactions. The steric bulk and electron-donating nature of the nitrogen atom in the piperidine ring, combined with the coordinating ability of the alcohol group, could potentially lead to highly active and selective catalysts.

A Call for Further Investigation

• Synthesis and Characterization: The straightforward synthesis and full characterization of transition metal complexes (e.g., palladium, nickel, copper) with (1,3-Dimethylpiperidin-3-yl)methanol as a ligand.

• Catalytic Screening: A thorough evaluation of these new catalysts in a battery of standard cross-coupling reactions to determine their activity, selectivity, and functional group tolerance.

• Mechanistic Studies: In-depth mechanistic investigations to understand how the unique structural features of this ligand influence the elementary steps of the catalytic cycle, such as oxidative addition, transmetalation, and reductive elimination.

• Comparative Benchmarking: Once performance data is generated, a direct and rigorous comparison against leading commercial catalysts under identical reaction conditions will be crucial to ascertain the true potential of this new catalyst class.

Future Outlook

While we are currently unable to provide the intended comparative guide, we remain committed to our audience of innovators and problem-solvers. We will continue to monitor the scientific literature for new developments in this area. Should research on (1,3-Dimethylpiperidin-3-yl)methanol-derived catalysts emerge, we will be poised to analyze the findings and present a comprehensive guide as originally envisioned.

We hope this communication serves to not only inform but also to inspire new avenues of research in the ever-evolving field of catalysis. The next breakthrough is often found in the unexplored corners of the chemical landscape, and (1,3-Dimethylpiperidin-3-yl)methanol may yet prove to be a valuable addition to the catalyst designer's toolbox.

A Comparative Guide to Cross-Reactivity Studies of (1,3-Dimethylpiperidin-3-yl)methanol Derivatives

In the intricate process of drug discovery and development, ensuring the specificity of a therapeutic candidate for its intended biological target is a cornerstone of success. Off-target interactions can lead to unforeseen adverse effects, complicating clinical development and potentially causing late-stage attrition. This guide provides a comprehensive framework for conducting cross-reactivity studies, using the novel scaffold (1,3-Dimethylpiperidin-3-yl)methanol and its derivatives as a case study. Our focus is to equip researchers, scientists, and drug development professionals with the rationale and methodologies to rigorously assess the selectivity of new chemical entities.

The (1,3-Dimethylpiperidin-3-yl)methanol scaffold represents a versatile platform for generating diverse molecular structures with potential therapeutic applications. However, its novelty necessitates a thorough investigation into its cross-reactivity profile to de-risk its development. This guide will delineate a systematic, tiered approach to identifying and characterizing off-target interactions.

The Rationale for Early and Comprehensive Cross-Reactivity Profiling

Identifying potential off-target liabilities early in the drug discovery pipeline is paramount for mitigating risk and optimizing resource allocation.[1][2][3] Proactive screening against a broad range of clinically relevant targets provides a clearer understanding of a compound's potential for adverse drug reactions (ADRs) and informs structure-activity relationship (SAR) studies to enhance selectivity.[1][4] Regulatory bodies also emphasize the importance of safety pharmacology studies to ensure the safety of new pharmaceuticals before they are administered to humans.[5][6][7]

A Tiered Approach to Cross-Reactivity Assessment

A robust strategy for evaluating cross-reactivity involves a multi-stage process, beginning with broad in vitro screening, followed by more focused secondary assays to confirm and characterize any observed interactions.

Figure 1: Tiered workflow for cross-reactivity profiling of novel chemical entities.

Tier 1: Broad In Vitro Off-Target Screening

The initial phase of cross-reactivity assessment involves screening the (1,3-Dimethylpiperidin-3-yl)methanol derivatives against a panel of receptors, ion channels, enzymes, and transporters that are commonly associated with adverse drug events.[1][8][9] Several commercial providers offer comprehensive safety panels for this purpose.[1][8][9]

Experimental Protocol: Radioligand Binding Assay

Radioligand binding assays are a powerful tool for determining the interaction of a compound with a specific receptor.[10][11]

• Preparation of Reagents :

  • Test Compounds: Prepare stock solutions of (1,3-Dimethylpiperidin-3-yl)methanol derivatives in a suitable solvent (e.g., 100% DMSO).

  • Radioligand: Select a radiolabeled ligand with high affinity and specificity for the target of interest.

  • Membrane Preparation: Use cell membranes prepared from cell lines overexpressing the target receptor.

• Assay Procedure :

  • In a 96-well plate, combine the test compound at a final concentration (typically 1-10 µM for a primary screen), the radioligand at a concentration near its Kd, and the receptor-containing membranes in an appropriate assay buffer.[12][13]

  • Incubate the plate to allow the binding reaction to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter to separate bound from unbound radioligand.[12]

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Data Acquisition and Analysis :

  • Quantify the radioactivity retained on the filters using a scintillation counter.[12][14]

  • Calculate the percent inhibition of specific binding by the test compound relative to a vehicle control.

  • A common threshold for identifying a "hit" is greater than 50% inhibition at the screening concentration.[15]

Tier 2: Hit Confirmation and Functional Characterization

Any significant interactions identified in the primary screen must be validated and further characterized in secondary, functional assays. These assays determine whether the compound acts as an agonist, antagonist, or modulator of the off-target's function.[16][17]

Experimental Protocol: GPCR Functional Assay (Calcium Flux)

For G-protein coupled receptors (GPCRs) that signal through Gq, changes in intracellular calcium can be measured to assess functional activity.[16][18]

• Cell Preparation :

  • Use a cell line stably expressing the GPCR of interest.

  • Plate the cells in a 96- or 384-well, black-walled, clear-bottom microplate and culture overnight.

• Assay Procedure :

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • To determine antagonist activity, pre-incubate the cells with a range of concentrations of the (1,3-Dimethylpiperidin-3-yl)methanol derivative.

  • Stimulate the cells with a known agonist of the receptor at a concentration that elicits a submaximal response (EC80).

• Data Acquisition and Analysis :

  • Measure the fluorescence intensity before and after agonist addition using a fluorescence plate reader.

  • Generate dose-response curves and calculate the IC50 value for the test compound.

Comparative Analysis of Hypothetical (1,3-Dimethylpiperidin-3-yl)methanol Derivatives

To illustrate the utility of this approach, let's consider hypothetical data for three derivatives: Compound X , Compound Y , and Compound Z .

Table 1: Primary Off-Target Screening Results (% Inhibition at 10 µM)

Target	Compound X	Compound Y	Compound Z
5-HT2B Receptor	89%	25%	15%
H1 Histamine Receptor	12%	78%	5%
M1 Muscarinic Receptor	65%	72%	68%
hERG Channel	45%	55%	18%
Dopamine Transporter	8%	9%	11%

Data is hypothetical and for illustrative purposes only.

From this initial screen, all three compounds show some activity at the M1 muscarinic receptor. Compound X displays a strong interaction with the 5-HT2B receptor, while Compound Y interacts significantly with the H1 histamine receptor. The hERG channel interaction for Compounds X and Y also warrants further investigation due to its importance in cardiac safety.

Table 2: Secondary Functional Assay Results (IC50 in µM)

Off-Target	Compound X (Antagonist)	Compound Y (Antagonist)	Compound Z (Antagonist)
5-HT2B Receptor	0.15	> 10	> 10
H1 Histamine Receptor	> 10	0.08	> 10
M1 Muscarinic Receptor	1.2	0.9	1.5

Data is hypothetical and for illustrative purposes only.

The functional assays confirm that Compound X is a potent 5-HT2B antagonist and Compound Y is a potent H1 antagonist. All three compounds show weaker antagonist activity at the M1 receptor. Based on this data, if the intended therapeutic target is not one of these off-targets, Compound Z would be considered the most selective of the three.

Visualizing Selectivity Profiles

Figure 2: Comparative off-target potency of hypothetical (1,3-Dimethylpiperidin-3-yl)methanol derivatives. Red indicates high potency, yellow indicates moderate potency, and green indicates low potency.

Conclusion

The systematic evaluation of cross-reactivity is a non-negotiable aspect of modern drug discovery. By employing a tiered approach of broad panel screening followed by focused functional assays, researchers can build a comprehensive selectivity profile for novel chemical entities like (1,3-Dimethylpiperidin-3-yl)methanol derivatives. This data-driven process is essential for selecting and optimizing lead candidates with the highest potential for a favorable safety profile, ultimately increasing the likelihood of successful clinical development.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling and Disposal of (1,3-Dimethylpiperidin-3-yl)methanol

Welcome to your essential guide for the safe laboratory handling of (1,3-Dimethylpiperidin-3-yl)methanol (CAS No. 915925-11-0). As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. This document provides in-depth, procedural guidance rooted in established safety protocols and the specific hazard profile of this compound. The information herein is designed to empower you with the knowledge to work confidently and safely, mitigating risks to yourself, your colleagues, and the environment.

Understanding the Hazard Profile of (1,3-Dimethylpiperidin-3-yl)methanol

(1,3-Dimethylpiperidin-3-yl)methanol is a substituted piperidine derivative. While comprehensive toxicological data for this specific molecule is not extensively published, the available safety information, combined with data from structurally related compounds, dictates a cautious and well-planned approach to its handling.

GHS Classification and Hazards:

Based on available data, (1,3-Dimethylpiperidin-3-yl)methanol is classified with the following hazards[1]:

Hazard Statement	Code	Description
Harmful if swallowed	H302	Ingestion can lead to adverse health effects.
Causes skin irritation	H315	Direct contact with skin can cause irritation.
Causes serious eye damage	H318	Poses a significant risk of serious injury upon eye contact.
May cause respiratory irritation	H335	Inhalation of vapors or aerosols may irritate the respiratory tract.

Signal Word: Danger[1]

The causality behind these classifications lies in the chemical nature of substituted piperidines and aliphatic alcohols. The tertiary amine group can impart corrosive and irritant properties, while the overall molecular structure can interact with biological systems to cause toxicity if ingested or inhaled. The primary alcohol functional group can also contribute to irritant effects.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is non-negotiable when handling (1,3-Dimethylpiperidin-3-yl)methanol. The selection of appropriate PPE is a self-validating system; each component is chosen to specifically counter a known hazard.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves.	Provides a barrier against skin contact. Always inspect gloves for integrity before use and practice proper removal techniques to avoid contaminating your hands[2][3].
Eye Protection	ANSI-approved safety goggles or a full-face shield.	Essential for protecting against splashes that can cause serious eye damage. A face shield should be used in conjunction with goggles when there is a higher risk of splashing[4].
Body Protection	A flame-resistant lab coat, full-length pants, and closed-toe shoes.	Protects the skin from accidental spills and splashes[3].
Respiratory Protection	Use in a certified chemical fume hood is mandatory. For higher-level protection or in the event of a spill, a NIOSH-approved respirator with organic vapor cartridges may be necessary[2].	A chemical fume hood is the primary engineering control to prevent inhalation of vapors or aerosols[5].

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, step-by-step protocol is paramount for ensuring safe handling. This workflow is designed to minimize exposure at every stage.

Preparation and Weighing:

• Work Area Preparation: Always handle (1,3-Dimethylpiperidin-3-yl)methanol within a certified chemical fume hood to mitigate inhalation risks[5]. Ensure the work area is clean and uncluttered.

• Personal Protective Equipment: Don all required PPE as outlined in the table above before handling the chemical.

• Weighing: If weighing is necessary, perform it within the fume hood or in a vented balance enclosure. Transport the container in a sealed, secondary container.

Experimental Use:

• Dispensing: When transferring the liquid, use appropriate tools such as a calibrated pipette or syringe to minimize the risk of spills.

• Reaction Setup: Ensure all glassware is properly secured. If the reaction is to be heated, use a condenser to prevent the release of volatile compounds[3].

• Monitoring: Continuously monitor the experiment for any signs of unexpected reactions or releases.

Post-Experiment:

• Quenching and Work-up: Perform all quenching and extraction procedures within the fume hood. Be mindful of potential pressure build-up during extractions[3].

• Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into contact with the chemical using an appropriate solvent and then soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of (1,3-Dimethylpiperidin-3-yl)methanol and any contaminated materials is a critical component of laboratory safety and environmental stewardship.

Waste Segregation and Collection:

• Liquid Waste: Collect all liquid waste containing (1,3-Dimethylpiperidin-3-yl)methanol in a designated, properly labeled, and sealed hazardous waste container. The container should be compatible with organic solvents and amines.

• Solid Waste: Any contaminated solid waste, such as gloves, pipette tips, and paper towels, must be collected in a separate, clearly labeled hazardous waste container.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "(1,3-Dimethylpiperidin-3-yl)methanol".

Disposal Procedure:

• Licensed Waste Disposal Service: The primary and recommended method for disposal is to use a licensed professional waste disposal company[2]. These companies are equipped to handle and dispose of chemical waste in accordance with all federal, state, and local regulations.

• Incineration: In some cases, incineration in a chemical incinerator equipped with an afterburner and scrubber may be a suitable disposal method[2]. This should only be carried out by a licensed facility.

• Do Not: Never dispose of (1,3-Dimethylpiperidin-3-yl)methanol down the drain or in regular trash[2][6].

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and correct action can significantly reduce the severity of the outcome.

Exposure Route	First Aid Measures
Inhalation	Immediately move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention[2][5].
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes. Remove all contaminated clothing. Seek medical attention if irritation persists[5].
Eye Contact	Immediately rinse the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention[5].
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[5].

Spill Response:

• Evacuate: Evacuate all non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For small spills, absorb the chemical with an inert material such as vermiculite, dry sand, or earth.

• Collect: Carefully collect the absorbed material and place it into a sealed, labeled hazardous waste container for disposal[6].

• Decontaminate: Clean the spill area thoroughly.

Visualizing the Workflow

To provide a clear, at-a-glance overview of the safe handling and disposal process, the following workflow diagram has been created.

Caption: Workflow for Safe Handling and Disposal.

References

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